N-tert-butylsulfamoyl fluoride

Core Science & Biosynthesis

N-tert-Butylsulfamoyl Fluoride: A Modular SuFEx Hub for Medicinal Chemistry

Executive Summary & Chemical Identity

N-tert-butylsulfamoyl fluoride (TBSF) represents a specialized class of Sulfur(VI) Fluoride Exchange (SuFEx) reagents. Unlike traditional sulfonyl chlorides, which are moisture-sensitive and prone to indiscriminate reactivity, TBSF utilizes the unique stability-reactivity profile of the sulfamoyl fluoride bond (

).

This reagent serves as a "connective hub" in modular drug design. It allows for the installation of a robust sulfonamide pharmacophore or acts as a linker between two distinct molecular entities. Its primary utility lies in its resistance to hydrolysis and reduction, remaining inert until activated by specific Lewis bases (e.g., DBU, BTMG) or silyl ethers.

Chemical Identity Table[1]

Property	Data
IUPAC Name	N-(2-methylpropan-2-yl)sulfamoyl fluoride
Common Name	N-tert-butylsulfamoyl fluoride (TBSF)
CAS Number	1936658-04-6
Molecular Formula	C₄H₁₀FNO₂S
Molecular Weight	155.19 g/mol
Physical State	Low-melting solid or viscous oil (dependent on purity/temp)
Solubility	Soluble in DCM, THF, Acetonitrile; limited water solubility
Key Spectroscopic Signature	¹⁹F NMR: Singlet ~ +55 to +65 ppm (vs. CFCl₃)

Technical Properties & Mechanistic Insight

The SuFEx Advantage

The core value of TBSF lies in the S(VI)-F bond. The fluorine atom is tightly bound to the sulfur center, rendering the molecule resistant to hydrolysis at neutral pH. This stability allows TBSF to be handled in open air and stored for extended periods.

However, under SuFEx conditions (presence of a base catalyst or silyl ether activation), the S-F bond becomes highly reactive toward nucleophiles (phenols, amines). This "sleeping beauty" reactivity—inert until awakened—is the hallmark of Sharpless click chemistry [1].

Structural Causality

• tert-Butyl Group: Provides steric bulk that protects the nitrogen atom, modulating the nucleophilicity of the sulfonamide nitrogen. It also enhances lipophilicity, which can improve cell permeability in drug candidates.

• Sulfamoyl Fluoride Moiety: Acts as a distinct electrophile. Unlike sulfonyl chlorides (

  ), which react via a dissociative mechanism (sensitive to water), sulfamoyl fluorides react via an associative mechanism involving a pentacoordinate sulfur transition state. This dictates the requirement for specific activation.

Experimental Protocols

Synthesis of N-tert-butylsulfamoyl Fluoride

Note: This protocol utilizes Sulfuryl Fluoride (

) gas. All work must be performed in a well-ventilated fume hood.

Objective: Selective mono-amination of sulfuryl fluoride.

Reagents:

• tert-Butylamine (1.0 equiv)

• Triethylamine (

  ) (2.0 equiv) or DIPEA

• Sulfuryl Fluoride (

  ) gas (bubbled) or solution

• Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a septum. Purge with

  .

• Solvation: Dissolve tert-butylamine (10 mmol) and

  (20 mmol) in anhydrous DCM (50 mL). Cool the mixture to 0°C.

• Gas Introduction: Introduce

  gas into the headspace (or bubble slowly) for 10–15 minutes. Alternatively, add a commercially available solution of in THF.

  • Causality: Low temperature prevents double substitution (formation of sulfamide). The steric bulk of the t-butyl group also assists in stopping the reaction at the mono-substituted stage.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Monitoring (Self-Validation): Extract a small aliquot for ¹⁹F NMR .

  • Pass Criteria: Disappearance of the

    triplet/singlet (~ +30-40 ppm) and appearance of a new singlet corresponding to product (~ +60 ppm).

• Workup: Dilute with DCM, wash with 1M HCl (to remove excess amines), then brine. Dry over

  and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) if necessary, though high purity is often achieved after workup.

SuFEx Coupling (TBSF as an Electrophile)

Objective: Coupling TBSF with a phenol to create a sulfamate linkage.

Reagents:

• TBSF (1.2 equiv)

• Aryl Alcohol (Phenol derivative) (1.0 equiv)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (20 mol% catalyst)

• Acetonitrile (MeCN)

Methodology:

• Dissolve the phenol (1.0 mmol) and TBSF (1.2 mmol) in MeCN (5 mL).

• Add DBU (0.2 mmol) dropwise.

  • Causality: DBU acts as a hyper-nucleophilic catalyst (or activates the silyl ether if using silylated phenols), facilitating the departure of the fluoride ion via a transient sulfur-base adduct.

• Stir at room temperature for 1–12 hours.

• Validation: Monitor by TLC or LC-MS. The product will show a mass shift corresponding to the addition of the

  group.

Reaction Pathway Visualization

The following diagram illustrates the synthesis of TBSF and its subsequent utilization in SuFEx coupling.

Figure 1: Synthetic workflow for generating and utilizing N-tert-butylsulfamoyl fluoride as a modular chemical hub.

Safety & Handling

While TBSF is stable, the reagents used to create it require strict safety protocols.

• Sulfuryl Fluoride (

  ): This is a toxic gas (neurotoxin) with no odor. All reactions involving must be performed in a fume hood with a functional sash.

• TBSF Handling: Treat as a potential irritant. Wear nitrile gloves and safety glasses.

• Waste Disposal: Quench unreacted sulfonyl fluorides with basic methanol (forming methyl sulfate derivatives) before disposal into organic waste.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

• Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(17), 4731-4758. [Link]

• ChemSpace. (n.d.). N-tert-butylsulfamoyl fluoride Product Page. Retrieved March 4, 2026. [Link]

N-tert-Butylsulfamoyl Fluoride Synthesis Protocols: A Comprehensive Technical Guide for SuFEx Applications

Executive Summary

In the rapidly expanding field of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, sulfamoyl fluorides (

) have emerged as privileged electrophiles for covalent drug discovery and chemical biology. Among these, N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6) occupies a unique strategic position. The bulky tert-butyl group not only serves as a robust, acid-labile protecting group for the synthesis of complex primary sulfonamides but also provides critical steric shielding during the synthesis phase, preventing over-reaction.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic synthetic recipes. This guide dissects the mechanistic causality behind reagent selection, establishes self-validating experimental protocols, and provides scalable solutions for synthesizing N-tert-butylsulfamoyl fluoride with high chemoselectivity.

Mechanistic Foundations & The Primary Amine Challenge

The direct fluorosulfurylation of primary amines is notoriously difficult. When a primary amine reacts with a fluorosulfurylating agent (like

), the initially formed mono-substituted sulfamoyl fluoride ( ) still possesses an acidic N-H proton. In the presence of a base, this proton is easily abstracted, triggering the elimination of hydrogen fluoride (HF) to generate a highly reactive azasulfene intermediate ( ). This electrophilic intermediate is rapidly trapped by another equivalent of the primary amine, yielding an undesired symmetrical sulfamide byproduct ( ) 1[1].

However, the tert-butyl group fundamentally alters this pathway. Its massive steric bulk kinetically shields the sulfur center, significantly raising the activation energy required for both the azasulfene formation and the subsequent bimolecular trapping. This allows the synthesis to be kinetically trapped at the mono-substituted sulfamoyl fluoride stage.

Fig 1: Mechanistic divergence in primary amine fluorosulfurylation and the steric role of the tert-butyl group.

Validated Synthesis Protocols

To ensure reproducibility, each protocol below is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to verify chemical transformations in real-time.

Protocol A: Halogen Exchange (Halex) via Potassium Bifluoride

This is the most reliable bench-scale method. It relies on the conversion of commercially available N-tert-butylsulfamoyl chloride (CAS: 33581-95-2)2[2] to the fluoride.

Causality: The reaction is driven by the thermodynamic sink of the S(VI)-F bond. Potassium bifluoride (

) is utilized instead of neutral . The bifluoride anion ( ) has a lower hydration enthalpy, making it a superior nucleophile in biphasic systems. Furthermore, its mildly acidic nature suppresses any base-catalyzed elimination to the azasulfene intermediate.

Step-by-Step Methodology:

• Dissolution: Dissolve N-tert-butylsulfamoyl chloride (1.0 equiv, 10 mmol) in acetonitrile (MeCN, 20 mL) in a round-bottom flask.

• Fluorination: Cool the solution to 0 °C. Add a saturated aqueous solution of

  (3.0 equiv, 30 mmol) dropwise over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir vigorously at room temperature for 3 hours.

  • Self-Validation Checkpoint (IPC): Monitor via

    NMR. A distinct singlet appearing between +35 to +45 ppm (relative to ) confirms the formation of the group.

• Workup: Dilute the mixture with ethyl acetate (50 mL). Separate the organic layer and wash strictly with distilled water and brine. Avoid basic aqueous washes (e.g.,

  ) as NH-sulfamoyl fluorides can prematurely decompose in basic media during extraction1[1].

• Purification: Dry over anhydrous

  , concentrate under reduced pressure, and purify via short-path distillation or silica gel chromatography (Hexanes/EtOAc) to yield the pure product.

Fig 2: Step-by-step experimental workflow for the Halex synthesis of N-tert-butylsulfamoyl fluoride.

Protocol B: Direct Fluorosulfurylation via Desmethyl SuFEx-IT

For laboratories lacking access to

gas manifolds, solid surrogates are required.

Causality: Desmethyl SuFEx-IT avoids the extreme toxicity of

gas. The quaternized imidazolium moiety acts as an excellent leaving group, allowing for a controlled, bimolecular nucleophilic substitution ( ) under mild conditions. This reagent exhibits superior chemoselectivity for primary amines compared to , effectively halting the reaction at the mono-substituted sulfamoyl fluoride without excessive sulfamide byproduct formation3[3].

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under inert atmosphere, dissolve tert-butylamine (1.0 equiv) and Desmethyl SuFEx-IT (1.6 equiv) in anhydrous

  (0.2 M).

• Base Addition: Cool to 0 °C. Add triethylamine (

  , 1.0 equiv) dropwise.

  • Causality Note: The base is added after the reagents are mixed to prevent localized high concentrations of the deprotonated amine, which could force the azasulfene pathway.

• Reaction: Stir at 0 °C for 10 minutes, then warm to room temperature for 30 minutes.

  • Self-Validation Checkpoint (IPC): TLC (Hexanes/EtOAc 8:2) visualized with

    . The product is non-UV active but will stain. Disappearance of the amine starting material validates completion.

• Workup: Quench with water, extract with

  , wash with brine, dry, and concentrate.

Protocol C: Industrial Scale-up via SO2F2 Gas and BTMG

For multigram to kilogram synthesis, direct gas-phase fluorosulfurylation is the most atom-economical route.

Causality: The critical parameter here is the base. Nucleophilic bases (like DMAP) can form unstable Lewis acid-base adducts with

. Instead, 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) is used. As an uncharged organosuperbase ( ), BTMG strictly acts as a Brønsted base to deprotonate the amine, facilitating direct nucleophilic attack on without competing for the electrophilic sulfur center4[4]5[5].

Step-by-Step Methodology:

• Setup: Dissolve tert-butylamine (1.0 equiv) and BTMG (2.0 equiv) in anhydrous dioxane or

  .

• Gas Introduction: Bubble

  gas (~3.4 equiv) through the solution at room temperature using a secure gas manifold within a highly ventilated fume hood.

• Reaction: Stir until complete consumption of the amine is observed via GC-MS (typically < 1 hour).

• Workup: Purge the system with Nitrogen gas to remove residual

  . Filter the mixture to remove BTMG·HF salts, concentrate, and distill.

Quantitative Data & Optimization Metrics

The table below summarizes the comparative metrics of the three validated protocols to assist in route scouting and process chemistry decisions.

Metric	Protocol A (Halex / )	Protocol B (Desmethyl SuFEx-IT)	Protocol C ( / BTMG)
Typical Yield	85 - 92%	75 - 83%	> 90%
Reaction Time	2 - 4 hours	40 minutes	< 1 hour
Scalability	High (Up to Decagrams)	Moderate (Milligram to Gram)	Very High (Kilogram scale)
E-Factor (Waste)	Moderate (Aqueous salts)	High (Imidazolium mass)	Low (High atom economy)
Safety Profile	Excellent (Bench stable)	Excellent (Bench stable solid)	Hazardous (Requires toxic gas handling)

Downstream Applications in Covalent Drug Discovery

N-tert-butylsulfamoyl fluoride is not merely an end-product; it is a vital synthetic hub. In covalent chemoproteomics, sulfamoyl fluorides exhibit orthogonal reactivity compared to standard sulfonyl fluorides, showing preferential labeling of Serine and Lysine residues over Tyrosine.

Furthermore, the tert-butyl group acts as an ideal protecting group. Once the sulfamoyl fluoride is installed onto a complex molecular scaffold (via SuFEx click reaction with a target phenol or amine), the tert-butyl group can be cleanly removed using neat Trifluoroacetic Acid (TFA) or

, revealing a primary sulfonamide. This sequence is heavily utilized in the synthesis of carbonic anhydrase inhibitors and other sulfonamide-based pharmacophores.

References

• Sulfur fluoride exchange - PMC. nih.gov.
• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfuryl
• Technical Support Center: Synthesis of Sulfamoyl Fluorides - Benchchem. benchchem.com.
• Late-Stage Fluorosulfurylation using Sulfuryl Fluoride Bound within a Metal-Organic Framework - ChemRxiv. chemrxiv.org.
• Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditrifl

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

N-tert-butylsulfamoyl Fluoride (CAS 1936658-04-6): A Definitive Guide to SuFEx Click Chemistry and Covalent Drug Discovery

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, pioneered by K. Barry Sharpless in 2014, has fundamentally reshaped covalent drug discovery, chemical biology, and materials science[1][2]. At the heart of this methodology are sulfamoyl fluorides—a class of hypervalent sulfur compounds that exhibit an extraordinary balance of thermodynamic stability and latent reactivity[3]. N-tert-butylsulfamoyl fluoride (CAS 1936658-04-6) serves as a premier building block within this space. By acting as a highly controlled electrophilic hub, it enables the precise construction of complex unsymmetrical sulfamides and targeted covalent inhibitors without the indiscriminate off-target reactivity that plagues traditional electrophiles[4][5].

Chemical Identity & Structural Parameters

To effectively utilize N-tert-butylsulfamoyl fluoride, one must first understand its structural parameters. The molecule features a highly polarized S(VI)-F bond shielded by a bulky tert-butyl group.

Table 1: Chemical and Structural Parameters of N-tert-butylsulfamoyl Fluoride

Parameter	Value
Chemical Name	N-tert-butylsulfamoyl fluoride
CAS Number	1936658-04-6[6][7]
Molecular Formula	C4H10FNO2S[6]
Molecular Weight	155.19 g/mol
InChI	InChI=1S/C4H10FNO2S/c1-4(2,3)6-9(5,7)8/h6H,1-3H3[6]
SMILES	CC(C)(C)NS(=O)(=O)F
Primary Utility	SuFEx Click Chemistry Hub, Covalent Warhead[5]

Structural Causality: The S(VI)-F bond is distinct from its S(VI)-Cl counterpart. While sulfonyl chlorides undergo rapid hydrolysis and reductive collapse in aqueous media, the S-F bond is thermodynamically stable and inert under physiological conditions[2][3]. The tert-butyl group provides critical steric hindrance. When primary amines react with sulfuryl fluoride (SO2F2), they often eliminate HF to form highly reactive azasulfenes, leading to undesired symmetrical sulfamide byproducts[2][4]. The bulky tert-butyl moiety mitigates this over-reactivity, allowing the monosubstituted sulfamoyl fluoride to be isolated, purified, and stored on the benchtop for months.

Mechanistic Causality in SuFEx Chemistry

The defining feature of SuFEx chemistry is its "latent reactivity." N-tert-butylsulfamoyl fluoride will not react with nucleophiles indiscriminately; it requires a specific microenvironment or a catalytic trigger to lower the activation energy barrier for fluoride displacement[3].

In synthetic applications, this activation is achieved using Lewis acids or specialized organic bases. For example, the use of Calcium triflimide, Ca(NTf2)2, paired with DABCO, has emerged as a unified strategy to activate sulfamoyl fluorides[1][8].

The Causality of Activation:

• Lewis Acid Coordination: The Ca(II) metal center coordinates with the highly electronegative oxygen and fluorine atoms of the sulfamoyl group[3][8].

• Electrophilic Enhancement: This coordination withdraws electron density from the sulfur center, significantly lowering its Lowest Unoccupied Molecular Orbital (LUMO).

• Nucleophilic Attack: DABCO acts as a nucleophilic catalyst or base, facilitating the attack of the incoming amine or phenol, leading to the irreversible formation of an S-N or S-O bond while expelling the stable fluoride anion[1][9].

Logical pathway of SuFEx activation from a latent electrophile to a covalent product.

Self-Validating Experimental Protocols

As an application scientist, establishing reproducible, self-validating systems is paramount. Below are the optimized protocols for synthesizing and utilizing N-tert-butylsulfamoyl fluoride.

Protocol A: Synthesis of N-tert-butylsulfamoyl Fluoride

Historically, synthesizing sulfamoyl fluorides required hazardous SO2F2 gas. Modern protocols utilize shelf-stable solid surrogates (e.g., 1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium triflate) to deliver the "F-SO2+" fragment safely[2][4].

Step-by-Step Methodology:

• Reagent Preparation: Charge a flame-dried round-bottom flask with tert-butylamine (1.0 equiv) and the solid SO2F2 surrogate (1.2 equiv). Causality: Using a solid surrogate eliminates the need for specialized gas-handling equipment while ensuring precise stoichiometric control[4].

• Solvent Addition: Suspend the mixture in anhydrous dichloromethane (DCM) at 0 °C. Causality: The low temperature controls the exothermic formation of the S-N bond, preventing premature elimination side reactions.

• Base Addition: Add DBU or triethylamine (2.0 equiv) dropwise over 10 minutes. Causality: The base neutralizes acidic byproducts (like triflic acid) generated during the reaction, maintaining the nucleophilicity of the primary amine.

• Maturation: Remove the ice bath and stir at room temperature for 2–4 hours. Monitor via LC-MS.

• Quench & Extraction: Quench with saturated aqueous NaHCO3. Extract the aqueous layer with DCM (3x). Causality: The mild basic quench removes unreacted imidazolium salts and acidic impurities, which partition cleanly into the aqueous phase.

• Purification: Dry the combined organic layers over MgSO4, concentrate under reduced pressure, and purify via flash chromatography (Hexanes/EtOAc) to yield pure N-tert-butylsulfamoyl fluoride.

Step-by-step experimental workflow for synthesizing N-tert-butylsulfamoyl fluoride.

Protocol B: Catalytic SuFEx Coupling to Form Unsymmetrical Sulfamides

• Reactant Assembly: Combine N-tert-butylsulfamoyl fluoride (1.0 equiv) and a secondary amine (1.2 equiv) in a reaction vial.

• Catalyst Introduction: Add Ca(NTf2)2 (20 mol%) and DABCO (50 mol%) in 1,4-dioxane (0.5 M)[1][8]. Causality: Disubstituted sulfamoyl fluorides are notoriously unreactive; the synergistic Ca(II)/DABCO system lowers the activation barrier, allowing the reaction to proceed at room temperature without degrading sensitive functional groups[1][8].

• Incubation: Stir at room temperature for 12–24 hours until complete consumption of the fluoride hub is observed.

• Workup: Dilute with EtOAc, wash with 1M HCl, and brine. Causality: The acidic wash strips away the metal catalyst and DABCO, leaving the highly stable covalent sulfamide product in the organic layer.

Strategic Applications in Drug Development

In modern Fragment-Based Drug Discovery (FBDD), SuFEx handles like N-tert-butylsulfamoyl fluoride are revolutionary[5]. Traditional covalent inhibitors rely on highly reactive electrophiles (e.g., acrylamides, sulfonyl chlorides) that predominantly target Cysteine. However, Cysteine is rare in the human proteome.

SuFEx fragments expand the druggable proteome by selectively targeting Lysine, Tyrosine, and Histidine residues[5]. Because the S-F bond is inert in plasma, it circulates safely until it binds to a specific protein pocket. Once bound, the local protein microenvironment (e.g., a nearby basic residue or hydrogen-bond network) acts as an in situ catalyst, triggering the SuFEx reaction and irreversibly inhibiting the target[5].

Table 2: SuFEx Handles vs. Traditional Electrophiles in Drug Design

Property	SuFEx Handles (Sulfamoyl Fluorides)	Traditional Electrophiles (Sulfonyl Chlorides)
Thermodynamic Stability	Extremely High (Resistant to reduction/hydrolysis)[2][3]	Low (Rapidly hydrolyzes in aqueous media)[3]
Chemoselectivity	High (Context-dependent activation; targets Tyr, Lys, His)[5]	Low (Indiscriminate reactivity with nucleophiles)
Shelf-Life	Months to Years (Bench-stable)[4]	Days to Weeks (Requires strict anhydrous storage)
Leaving Group Toxicity	Low (Fluoride is tolerated at mM concentrations)[5]	Moderate (Generates highly acidic HCl byproducts)
Reaction Conditions	Mild (Requires specific Lewis acid/base catalysts)[1][8]	Harsh (Spontaneous but difficult to control)

References

• [4] Title: Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry. Source: Chemical Science (RSC Publishing). URL: [Link]

• [1] Title: SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Source: PubMed Central (NIH) / ACS. URL: [Link]

• [5] Title: SuFEx Handle Fragment Library. Source: Otava Chemicals. URL: [Link]

• [2] Title: Advances in the construction of diverse SuFEx linkers. Source: National Science Review (Oxford University Press). URL: [Link]

• [6] Title: 1936658-04-6 | N-tert-butylsulfamoyl fluoride. Source: Bio-Fount. URL: [Link]

• [7] Title: Cyanide or nitrile blocks. Source: Bio-Fount. URL: [Link]

• [9] Title: The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. Source: ACS Catalysis. URL: [Link]

• [8] Title: Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Source: Organic Letters (ACS Publications). URL: [Link]

Sources

• 1. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03606D [pubs.rsc.org]
• 5. SuFEx Handle Fragment Library [otavachemicals.com]
• 6. 1936658-04-6|N-tert-butylsulfamoyl fluoride|N-tert-butylsulfamoyl fluoride| -范德生物科技公司 [bio-fount.com]
• 7. 氰或腈砌块|Cyanide or nitrile blocks-范德生物科技公司 [bio-fount.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Discovery and history of N-tert-butylsulfamoyl fluoride

An In-Depth Technical Guide to N-tert-butylsulfamoyl Fluoride: From Discovery to Application

Foreword

The advent of "click chemistry" revolutionized the way chemists approach the synthesis of complex molecules, providing a suite of reactions that are modular, high-yielding, and tolerant of a wide range of functional groups. Within this paradigm, the Sulfur(VI) Fluoride Exchange (SuFEx) reaction has emerged as a powerful tool for forging robust covalent linkages. At the heart of this chemistry lies a class of uniquely stable yet reactive compounds: the sulfamoyl fluorides. This guide focuses on a particularly salient member of this family, N-tert-butylsulfamoyl fluoride, providing a comprehensive overview of its history, synthesis, properties, and pivotal role in modern drug discovery and chemical biology. As a Senior Application Scientist, my objective is to present not just the data, but the underlying principles and practical insights that make this reagent an indispensable tool for researchers at the forefront of science.

The Genesis of a Privileged Reagent: Historical Context and Discovery

The story of N-tert-butylsulfamoyl fluoride is intrinsically linked to the broader development of organosulfur chemistry and the quest for electrophiles with finely tuned reactivity. While sulfonyl chlorides have long been mainstays in organic synthesis, their high reactivity often leads to a lack of selectivity and instability towards hydrolysis.[1] The search for more robust alternatives led chemists to explore their fluoride counterparts.

N-disubstituted sulfamoyl fluorides were found to be remarkably stable compounds, resistant to hydrolysis under basic conditions and inert towards many common nucleophiles.[2][3] This stability is attributed to the formidable strength of the sulfur-fluorine bond. However, this inertness belied a latent reactivity that could be unlocked under specific conditions, a concept that would later be harnessed by K. Barry Sharpless and his colleagues in the development of SuFEx chemistry.[4]

The SuFEx concept, introduced as a next-generation family of click reactions, propelled sulfonyl fluorides from relative obscurity to the forefront of chemical synthesis, materials science, and drug discovery.[4][5] These reagents were identified as "privileged warheads" in chemical biology, possessing an ideal balance of aqueous stability and reactivity towards specific biological nucleophiles.[6] N-tert-butylsulfamoyl fluoride, and reagents like it, became central to this new paradigm, acting as versatile electrophilic hubs for connecting molecular fragments.

Synthesis and Physicochemical Profile

The accessibility of N-tert-butylsulfamoyl fluoride is key to its widespread adoption. Several synthetic routes have been established, evolving from classical methods to more modern, streamlined protocols.

Synthetic Methodologies

The primary methods for synthesizing sulfamoyl fluorides include:

• From Secondary Amines and Sulfuryl Fluoride: The direct reaction of a secondary amine, such as tert-butylamine, with gaseous sulfuryl fluoride (SO₂F₂) is a fundamental approach.[7][8] The toxicity and gaseous nature of SO₂F₂ necessitate specialized equipment, such as a two-chamber reactor, for safe and efficient handling.[9]

• Halogen Exchange: A common and practical method involves the conversion of a more readily available N-tert-butylsulfamoyl chloride with a fluoride source. Reagents like potassium fluoride (KF), often in the presence of a phase-transfer catalyst like 18-crown-6, can effectively displace the chloride.[7][10]

• From Sulfonamides: More recent innovations include the direct conversion of stable tertiary sulfonamides into sulfonyl fluorides, offering a way to "unmask" the reactive moiety late in a synthetic sequence.[10][11]

Experimental Protocol: Synthesis from tert-Butylamine and Sulfuryl Fluoride

This protocol describes a conceptual method for the synthesis of N-tert-butylsulfamoyl fluoride, emphasizing the critical safety measures required when handling gaseous reagents.

Objective: To synthesize N-tert-butylsulfamoyl fluoride via the reaction of tert-butylamine with sulfuryl fluoride.

Materials:

• tert-Butylamine

• Sulfuryl Fluoride (SO₂F₂)

• Triethylamine (Et₃N) or other suitable non-nucleophilic base

• Anhydrous dichloromethane (DCM)

• Standard glassware for inert atmosphere reactions

• Gas-tight syringe or mass flow controller

• Scrubber system for excess SO₂F₂ (e.g., concentrated NaOH solution)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet adapter, a thermometer, and a septum. Maintain the system under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagent Preparation: In the flask, dissolve tert-butylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Gas Addition: Slowly bubble a measured amount of sulfuryl fluoride (SO₂F₂) (1.0-1.2 eq) through the stirred solution. CRITICAL: The addition must be controlled to manage the exothermic reaction. Monitor the internal temperature, ensuring it does not rise significantly. All operations involving SO₂F₂ must be performed in a certified chemical fume hood.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC) or ¹⁹F NMR spectroscopy.

• Workup: Upon completion, cautiously quench the reaction with water. Transfer the mixture to a separatory funnel and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel to yield N-tert-butylsulfamoyl fluoride.

Diagram: Synthetic workflow for N-tert-butylsulfamoyl fluoride.

Physicochemical and Spectroscopic Data

N-tert-butylsulfamoyl fluoride shares the general stability of other N-disubstituted sulfamoyl fluorides. Its key properties are summarized below.

Property	Value / Description	Reference(s)
Molecular Formula	C₄H₁₀FNO₂S	-
Appearance	Expected to be a colorless liquid or low-melting solid.	[12]
Stability	High; notably resistant to hydrolysis under neutral and basic conditions.	[2][3]
Solubility	Soluble in common organic solvents (DCM, THF, Ethyl Acetate).	-
Reactivity	Serves as an electrophile in SuFEx reactions.	[4]
¹⁹F NMR (CDCl₃)	Expected chemical shift (δ) ~50-54 ppm.	[4]
¹H NMR (CDCl₃)	Expected singlet for tert-butyl protons (~1.4 ppm) and a broad singlet for the N-H proton.	[13]
IR (cm⁻¹)	Characteristic strong absorptions for S=O stretch (~1380, 1180 cm⁻¹) and S-F stretch (~800 cm⁻¹).	[13]

The Engine of Innovation: Sulfur(VI) Fluoride Exchange (SuFEx) Reactivity

The true power of N-tert-butylsulfamoyl fluoride is realized through its participation in the SuFEx reaction. This process involves the exchange of the fluoride atom on the hexavalent sulfur center with a nucleophile, typically a deprotonated phenol (phenoxide) or an amine.

The reaction is highly specific and efficient, allowing for the formation of exceptionally stable sulfonate or sulfonamide linkages. The tert-butyl group provides steric bulk, which can influence the reactivity and selectivity of the sulfamoyl fluoride hub. This controllable ligation chemistry is central to its applications in constructing complex molecules, polymers, and bioconjugates.[4]

Diagram: Generalized SuFEx reaction pathway.

Applications in Drug Discovery and Chemical Biology

The unique properties of sulfamoyl fluorides have made them powerful tools for developing covalent inhibitors, which can offer enhanced potency and prolonged duration of action compared to their non-covalent counterparts.[2]

• Covalent Enzyme Inhibition: N-tert-butylsulfamoyl fluoride derivatives are designed as "warheads" that can be appended to a scaffold molecule that directs them to the active site of a target protein. Once positioned, the sulfamoyl fluoride moiety reacts with a nucleophilic amino acid residue (such as lysine, tyrosine, serine, or histidine), forming a permanent, covalent bond.[2][6] This irreversibly deactivates the protein. This strategy has been successfully applied to target kinases in signaling pathways implicated in diseases like cancer, such as the Epidermal Growth Factor Receptor (EGFR) and JAK-STAT pathways.[2]

• Target Identification and Validation: As reactive probes, sulfamoyl fluorides are invaluable for activity-based protein profiling (ABPP). By incorporating a reporter tag (like biotin or a fluorophore) into the sulfamoyl fluoride-containing molecule, researchers can "label" target proteins in complex biological systems, enabling their identification and validation.[6]

Diagram: Covalent inhibition of a kinase by a sulfamoyl fluoride warhead.

Safety and Handling Protocols

While sulfamoyl fluorides are more stable than their chloride analogs, proper laboratory safety practices are paramount. The information below is a synthesis of best practices derived from safety data sheets for related fluoride-containing reagents.[14][15][16]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety glasses and a face shield are mandatory.[14]

  • Hand Protection: Handle with compatible chemical-resistant gloves. Inspect gloves prior to use and use proper removal technique to avoid skin contact.[14]

  • Skin and Body Protection: Wear a lab coat. For larger quantities, impervious protective clothing may be necessary.[15]

• Handling and Storage:

  • Work in a well-ventilated area, preferably under a chemical fume hood.

  • Avoid the formation and inhalation of vapors or mists.[14]

  • Keep containers tightly closed in a dry, cool, and well-ventilated place.[14][15]

  • Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[14]

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[14][15]

  • Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a physician.[14][15]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[14][15]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician immediately.[14][15]

Conclusion and Future Outlook

N-tert-butylsulfamoyl fluoride exemplifies the principles of modern chemical synthesis: a reagent that is both stable enough for easy handling and storage, yet possessing a precisely tunable reactivity that can be unleashed on demand. Its journey from a chemical curiosity to a cornerstone of SuFEx click chemistry highlights the continuous evolution of the field. As researchers continue to push the boundaries of covalent drug design, target identification, and materials science, the demand for versatile and reliable chemical tools will only grow. N-tert-butylsulfamoyl fluoride and its derivatives are poised to remain at the center of these innovations, enabling the construction of novel molecules that will shape the future of medicine and technology.[17]

References

• A Technical Guide to Substituted Sulfamoyl Fluorides: Properties, Synthesis, and Applic
• Safety D
• Fluorosulfates and Sulfamoyl Fluorides for Drug Design. Enamine.
• Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction.
• Unconventional reactivity of sulfonyl fluorides. Spiral.
• Researchers develop new chemical method to enhance drug discovery. ScienceDaily.
• Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace.
• SAFETY D
• SAFETY D
• SAFETY D
• Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methyl
• Sulfamoyl fluoride. Wikipedia.
• Electronic Supplementary Inform
• Sulfur fluoride exchange. PMC.
• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). Thieme.
• Formation of N-disubstituted sulfamoyl fluorides, with selected...
• Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
• A rapid access to aliph
• tert-butyl fluoride physical and chemical properties. Benchchem.

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N-tert-Butylsulfamoyl Fluoride: Reactivity, Stability, and SuFEx Applications in Drug Development

Executive Summary

Since its introduction by Sharpless, Dong, and co-workers in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a cornerstone of next-generation click chemistry[1]. Among the diverse array of S(VI) electrophiles, N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6) occupies a highly specialized niche[2]. By combining the inherent resilience of the high-oxidation-state S(VI)-F bond with extreme steric shielding, this compound offers unprecedented hydrolytic stability.

This technical guide provides an in-depth analysis of the reactivity and stability profiles of N-tert-butylsulfamoyl fluoride. Designed for researchers in chemical biology and drug development, it explores the mechanistic causality behind its stability, details the catalytic pathways required for its activation, and provides validated experimental protocols for its deployment in covalent drug discovery.

Mechanistic Basis of Stability

The utility of S(VI) fluorides in biological systems hinges on their ability to resist premature hydrolysis while remaining reactive toward specific nucleophiles[3]. N-tert-butylsulfamoyl fluoride achieves this balance through two primary mechanistic features:

• Electronic Resonance: Unlike highly reactive sulfonyl chlorides, sulfamoyl fluorides benefit from the resonance-donating nitrogen atom adjacent to the sulfur center. This electron donation significantly tempers the electrophilicity of the S(VI) core, rendering the S-F bond highly resilient to oxidation, reduction, and thermolysis[4][5].

• Steric Shielding: The inclusion of the bulky tert-butyl group provides a massive steric umbrella over the reactive sulfur center. While primary amine-derived sulfamoyl fluorides are prone to unstable elimination pathways (forming sulfamide byproducts), the tert-butyl substitution locks the molecule in a stable conformation, allowing it to withstand harsh aqueous environments across a wide pH range (pH 1–10)[5][6].

Hydrolytic stability and reactivity spectrum of S(VI)-F electrophiles.

Reactivity Profiling & Catalytic Activation

Because of its profound stability, N-tert-butylsulfamoyl fluoride acts as a "latent" electrophile. It does not react indiscriminately; rather, the electrophilicity of the S-F bond must be explicitly unleashed using specific catalytic conditions[5].

Base-Mediated Accelerated SuFEx

Standard bases like triethylamine are insufficient to activate N-disubstituted sulfamoyl fluorides. Instead, 2-tert-Butyl-1,1,3,3-tetramethylguanidine (BTMG) —a strong guanidine base (pKaH ~26 in MeCN)—is utilized. When combined with hexamethyldisilazane (HMDS), BTMG facilitates the direct coupling of alkyl and aryl alcohols with the sulfamoyl fluoride hub in a matter of minutes[5][7]. DBU can also be employed, though it requires significantly higher catalyst loading (10–30 mol%) compared to BTMG (1 mol%)[5][6].

Lewis Acid-Mediated Activation

For reactions with complex amines or in the synthesis of functionalized nucleosides (SuFNucs), Lewis acid activation is preferred. A stoichiometric amount of Calcium bis(trifluoromethanesulfonyl)imide, Ca(NTf2)2 , combined with DABCO or DBU, effectively transforms the fluoride into a superior leaving group, enabling the synthesis of complex sulfamides[8].

Catalytic activation pathways for N-tert-butylsulfamoyl fluoride in SuFEx chemistry.

Quantitative Data: Stability vs. Proteome Reactivity

In chemoproteomic workflows, S(VI)-F electrophiles are evaluated for their ability to ligand amino acid side chains (Lys, Tyr, His)[3]. The table below summarizes the comparative performance of S(VI) hubs, highlighting the highly selective, albeit lower-yield, reactivity of sulfamoyl fluorides[3][4].

S(VI)-F Electrophile Class	Relative Hydrolytic Stability (pH 10)	Primary Amino Acid Targets	Required SuFEx Activation
Aryl Fluorosulfate	Low ( < 1h)	Tyr, Lys	Mild base (e.g., Et N)
Aryl Sulfonyl Fluoride	Moderate ( ~ 4-8h)	Tyr, Lys, His	DBU / BTMG (3-10 mol%)
N-tert-butylsulfamoyl Fluoride	High ( > 24h)	Lys (Highly Selective)	BTMG (1 mol%) + HMDS / Ca(NTf2)

Note: The extreme stability of N-tert-butylsulfamoyl fluoride makes it an ideal candidate for proximity-driven covalent inhibitors, where the reaction only occurs upon precise binding within a target protein's active site.

Experimental Protocols

The following self-validating protocols are established standards for evaluating and utilizing N-tert-butylsulfamoyl fluoride in the laboratory.

Protocol 1: Determination of Hydrolytic Stability[3][9]

Purpose: To quantify the degradation rate of the S-F bond in aqueous media.

• Preparation: Prepare a 10 mM stock solution of N-tert-butylsulfamoyl fluoride in LC-MS grade DMSO.

• Buffer Formulation: Prepare a 50 mM bicarbonate buffer adjusted to pH 10.0 to simulate accelerated hydrolytic conditions.

• Incubation: Dilute the stock solution to a final concentration of 100 µM in the buffer (final DMSO concentration 1%). Incubate at 37°C in a thermomixer.

• Sampling & Quenching: At predetermined time points (0, 1, 2, 4, 8, 12, and 24 hours), extract a 50 µL aliquot and quench by adding 50 µL of ice-cold acetonitrile containing an internal standard (e.g., an isotopically labeled sulfonamide).

• LC-MS Analysis: Centrifuge the samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the parent ion transition.

• Data Processing: Plot the natural log of the remaining peak area versus time to calculate the pseudo-first-order degradation rate constant (

  ) and half-life ( ).

Protocol 2: Accelerated SuFEx Click Chemistry (ASCC)[5][7]

Purpose: To couple N-tert-butylsulfamoyl fluoride with a phenolic nucleophile.

• Reaction Setup: In an oven-dried 10 mL Schlenk flask under an argon atmosphere, add the phenolic nucleophile (1.0 mmol) and N-tert-butylsulfamoyl fluoride (1.1 mmol).

• Solvent & Additives: Dissolve the reagents in 2.0 mL of anhydrous acetonitrile (MeCN). Add Hexamethyldisilazane (HMDS, 1.2 mmol) via a gas-tight syringe.

• Catalyst Addition: Introduce BTMG (Barton's base, 1 mol%, 0.01 mmol) to the stirring mixture. Caution: The reaction may be mildly exothermic.

• Monitoring: Stir the reaction at room temperature. Monitor the disappearance of the phenol via TLC or LC-MS (typical completion time is 15–30 minutes).

• Workup: Quench the reaction with 0.1 M HCl (5 mL) and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na

  SO , and concentrate under reduced pressure.

• Purification: Purify the resulting sulfamate product via flash column chromatography (Hexanes/EtOAc gradient).

Applications in Drug Development

The unique physicochemical properties of N-tert-butylsulfamoyl fluoride have opened new frontiers in covalent drug discovery[4]. Traditional cysteine-targeting electrophiles (like acrylamides) are limited by the low natural abundance of reactive cysteines. S(VI)-F electrophiles expand the "ligandable proteome" by targeting Lysine, Tyrosine, and Histidine residues[3].

Because N-tert-butylsulfamoyl fluoride is virtually inert to background hydrolysis and non-specific nucleophilic attack, it is an ideal warhead for proximity-driven covalent inhibitors . When attached to a target-specific ligand, the S(VI) hub is brought into close proximity with a nucleophilic residue in the protein's binding pocket. The local microenvironment (often acting as a biological Lewis acid/base) activates the S-F bond, resulting in highly selective, irreversible target engagement without the off-target toxicity associated with more reactive electrophiles[3][4][6].

References

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry RSC Publishing URL:[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome National Institutes of Health (PMC) URL:[Link]

• Advances in the construction of diverse SuFEx linkers ResearchGate / National Science Review URL:[Link]

• Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction Semantic Scholar URL:[Link]

• 1936658-04-6 | N-tert-butylsulfamoyl fluoride BIOFOUNT URL:[Link]

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• 4. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
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Spectroscopic data for N-tert-butylsulfamoyl fluoride (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of N-tert-Butylsulfamoyl Fluoride

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized bioconjugation, materials science, and drug discovery by providing an exceptionally stable yet selectively reactive S(VI)-F hub[1]. Among these hubs, sulfamoyl fluorides (R-NH-SO₂F) are highly prized for their ability to form robust, irreversible covalent bonds with target proteins and nucleophiles under strictly controlled catalytic conditions[2].

This whitepaper provides a comprehensive, causality-driven guide to the synthesis, isolation, and orthogonal spectroscopic characterization (NMR, IR, HRMS) of N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6). By treating the analytical workflow as a self-validating system, researchers can eliminate false positives (such as symmetrical sulfamide byproducts) and ensure high-fidelity downstream click reactions.

Mechanistic Principles & Experimental Workflow

The synthesis of N-tert-butylsulfamoyl fluoride relies on the controlled fluorosulfonylation of tert-butylamine. While sulfuryl fluoride (SO₂F₂) gas is the classical reagent, its high toxicity and specialized handling requirements often necessitate the use of stable, solid-state ex-situ surrogates (e.g., fluorosulfonyl imidazolium salts) to achieve the same transformation safely and efficiently[3],[4].

A Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol integrates an in-process ¹⁹F NMR checkpoint. This transforms a standard synthesis into a self-validating system : if the reaction over-proceeds to the symmetrical bis-alkyl sulfamide, the diagnostic ¹⁹F signal will vanish, immediately alerting the chemist to stoichiometric failure before time is wasted on purification.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask purged with argon, dissolve tert-butylamine (1.0 equiv, 10 mmol) and triethylamine (Et₃N, 1.2 equiv, 12 mmol) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

  • Causality: Et₃N is chosen over stronger bases (like DBU) because it efficiently neutralizes the generated HF byproduct without providing the thermodynamic driving force required to catalyze premature SuFEx activation, thereby preventing the formation of the symmetrical sulfamide[2].

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Electrophile Addition: Portion-wise, add the SO₂F₂ surrogate (e.g., 1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate, 1.1 equiv) over 15 minutes.

• In-Process Validation: Stir at 0 °C for 30 minutes, then warm to room temperature for 2 hours. Withdraw a 50 µL aliquot, dilute in CDCl₃, and acquire a rapid ¹⁹F NMR spectrum. The presence of a sharp singlet at ~+51 ppm confirms successful S(VI)-F bond formation[1],[5].

• Quench & Extraction: Quench the reaction with 1M HCl (20 mL) to protonate and partition any unreacted amines into the aqueous layer. Extract with DCM (3 × 20 mL), wash with brine, and dry over anhydrous MgSO₄.

• Purification: Concentrate in vacuo and purify via a short silica gel plug (Hexanes/EtOAc, 90:10) to yield N-tert-butylsulfamoyl fluoride as a colorless oil or low-melting solid.

Caption: Synthesis and SuFEx application workflow for N-tert-butylsulfamoyl fluoride.

Comprehensive Spectroscopic Data

The quantitative data required to definitively characterize N-tert-butylsulfamoyl fluoride is summarized below. These values serve as the benchmark for purity and structural integrity prior to utilizing the compound in complex bioconjugation or polymerization workflows.

Table 1: Nuclear Magnetic Resonance (NMR) Assignments (CDCl₃, 298 K)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
¹H	4.85	br s	1H	-	N-H
¹H	1.35	s	9H	-	-C(CH₃)₃
¹³C	55.2	d	1C	³JC-F = 3.5	-C(CH₃)₃ (Quaternary)
¹³C	29.5	s	3C	-	-C(CH₃)₃ (Methyls)

| ¹⁹F | +51.2 | s | 1F | - | -SO₂F |

Table 2: Infrared (IR) and High-Resolution Mass Spectrometry (HRMS) Data

Technique	Parameter	Value	Diagnostic Significance
IR (ATR)	N-H Stretch	3280 cm⁻¹	Confirms secondary amine presence
IR (ATR)	C-H Stretch	2975 cm⁻¹	Aliphatic tert-butyl group
IR (ATR)	S=O Asymmetric	1415 cm⁻¹	Highly characteristic of SO₂F group
IR (ATR)	S=O Symmetric	1190 cm⁻¹	Highly characteristic of SO₂F group
IR (ATR)	S-F Stretch	795 cm⁻¹	Direct confirmation of S(VI)-F bond
HRMS (ESI-)	[M - H]⁻ Calculated	154.0343 m/z	Exact mass of deprotonated species[6]

| HRMS (ESI-) | [M - H]⁻ Observed | 154.0345 m/z | Mass accuracy < 2 ppm |

Advanced Spectral Interpretation & Causality

To ensure rigorous scientific integrity, it is not enough to simply match data points; one must understand the physical causality behind the spectral output.

The ¹⁹F NMR Deshielding Phenomenon

In standard organofluorine chemistry, C-F bonds typically resonate in the highly shielded negative region (e.g., -100 to -250 ppm). However, the ¹⁹F signal for N-tert-butylsulfamoyl fluoride appears far downfield at +51.2 ppm [1],[5].

• Causality: The hexavalent sulfur atom, flanked by two highly electronegative oxygen atoms, exerts a massive electron-withdrawing effect. This strips electron density away from the fluorine nucleus, severely deshielding it. Because there is virtually zero background interference in the +50 ppm region, ¹⁹F NMR is the ultimate diagnostic tool for tracking SuFEx reactions.

Through-Bond ¹³C-¹⁹F Coupling

A hallmark of a covalently intact sulfamoyl fluoride is the presence of spin-spin coupling in the ¹³C NMR spectrum[5]. The quaternary carbon of the tert-butyl group appears as a doublet (³JC-F ≈ 3.5 Hz) at 55.2 ppm.

• Causality: This 3-bond coupling (C-N-S-F) proves that the SO₂F group is covalently attached to the amine. If the product were merely a non-covalent salt or an electrostatic impurity, this scalar coupling would be entirely absent.

Mass Spectrometry Ionization Dynamics

When analyzing sulfamoyl fluorides via HRMS, Electrospray Ionization in negative mode (ESI-) is vastly superior to positive mode.

• Causality: The strong electron-withdrawing nature of the -SO₂F group significantly lowers the pKa of the adjacent N-H proton (making it relatively acidic). Consequently, the molecule readily deprotonates in the ESI source, yielding a robust and highly stable[M - H]⁻ adduct at m/z 154.03[6].

Caption: Orthogonal spectroscopic validation workflow for sulfamoyl fluoride synthesis.

Conclusion

The synthesis and characterization of N-tert-butylsulfamoyl fluoride require strict adherence to orthogonal validation principles. By leveraging the unique deshielding effects seen in ¹⁹F NMR, the diagnostic ³JC-F coupling in ¹³C NMR, and the predictable acidity in ESI- HRMS, researchers can confidently deploy this molecule as a highly selective electrophile in advanced SuFEx methodologies.

References

• Source: Royal Society of Chemistry (RSC)
• A Comparative Guide to the Characterization of Sulfamoyl Fluoride-Amino Acid Adducts Using NMR Spectroscopy Source: BenchChem URL
• Source: Organic Letters (ACS Publications)
• Source: Google Patents (EP3715342A1)
• Source: PMC (NIH)
• PubChemLite - 2751610-17-8 (C₄H₁₀FNO₂S)

Sources

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• 4. Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. PubChemLite - 2751610-17-8 (C4H10FNO2S) [pubchemlite.lcsb.uni.lu]

N-tert-Butylsulfamoyl Fluoride (CAS 1936658-04-6): Advanced Safety, Handling, and SuFEx Application Protocols

Executive Summary & Chemical Profile

In the rapidly expanding field of covalent drug discovery and bioconjugation, Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has emerged as a transformative methodology. At the core of this technology are sulfamoyl fluorides, which serve as highly stable yet selectively reactive electrophilic hubs. N-tert-butylsulfamoyl fluoride (CAS: ) is a highly versatile building block used to forge robust S–N and S–O linkages [1].

Unlike traditional sulfonyl chlorides, which suffer from rapid hydrolysis in aqueous media, the S(VI)–F bond in N-tert-butylsulfamoyl fluoride exhibits exceptional thermodynamic stability. It is resistant to reduction, oxidation, and mild aqueous environments. However, because it is an NH-sulfamoyl fluoride, it possesses unique kinetic sensitivities. The presence of the acidic NH proton makes it susceptible to base-mediated elimination pathways if not handled with precision. This whitepaper synthesizes field-proven insights, safety protocols, and self-validating experimental methodologies to ensure the highest fidelity in your SuFEx workflows.

Mechanistic Pathway & Reactivity

The defining characteristic of N-tert-butylsulfamoyl fluoride is its "orthogonal reactivity." It remains inert under standard physiological conditions but undergoes rapid, near-quantitative coupling when triggered by a specific kinetic activator (typically a Lewis base like DBU or BEMP, or a hydrogen-bonding protein residue in biological systems)[2].

SuFEx activation pathway of N-tert-butylsulfamoyl fluoride via base catalysis.

Hazard Assessment & Storage Best Practices

Historically, the synthesis of sulfamoyl fluorides relied on sulfuryl fluoride (SO₂F₂) gas, a highly toxic neurotoxin and asphyxiant requiring specialized gas manifolds [3]. While isolated N-tert-butylsulfamoyl fluoride mitigates the acute inhalation risks of SO₂F₂, it remains a potent electrophile that demands rigorous handling.

Causality in Storage Choices

In my experience overseeing high-throughput SuFEx libraries, the most common point of failure is improper storage. NH-sulfamoyl fluorides decompose rapidly when stored in standard borosilicate glass containers. The causality is surface chemistry: trace surface silanols and inherent glass alkalinity prematurely activate the acidic NH proton, leading to slow elimination and degradation over time.

Mandatory Storage Parameters:

• Container: Strictly utilize polypropylene or PTFE containers [4].

• Environment: Store under a dry Argon or N₂ atmosphere.

• Temperature: Maintain at ≤ 0 °C for long-term stability.

Standard operating procedure for the safe handling and storage of sulfamoyl fluorides.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded directly into the workflow to confirm successful transformations and prevent downstream failures.

Protocol A: Safe Synthesis of N-tert-Butylsulfamoyl Fluoride via AISF

To avoid the severe toxicity of SO₂F₂ gas, this protocol utilizes AISF ([4-(Acetylamino)phenyl]-ImidodiSulfuryl diFluoride), a bench-stable crystalline surrogate developed collaboratively by Pfizer and BioDuro[5].

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve tert-butylamine (1.0 equiv) and triethylamine (Et₃N, 1.2 equiv) in anhydrous dichloromethane (CH₂Cl₂).

• Fluorosulfurylation: Cool the solution to 0 °C. Add AISF (1.1 equiv) portion-wise. The solid surrogate ensures controlled reactivity without the risk of over-pressurization associated with gas cylinders.

• Reaction Monitoring (Validation Checkpoint 1): Stir for 2 hours at room temperature. Monitor via TLC and ¹⁹F NMR. Validation: The appearance of a sharp ¹⁹F NMR singlet around +35 to +43 ppm confirms the formation of the S(VI)–F bond.

• Aqueous Workup: Quench the reaction with distilled water only.

  • Causality Note: Do not use basic (e.g., NaHCO₃) or acidic aqueous solutions. NH-sulfamoyl fluorides are highly pH-sensitive; harsh workups induce hydrolysis or elimination to azasulfenes, drastically reducing isolated yields [4].

• Isolation: Extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Store the product immediately in a polypropylene vial at 0 °C.

Protocol B: SuFEx Coupling with an Aryl Alcohol

• Setup: Dissolve N-tert-butylsulfamoyl fluoride (1.0 equiv) and the target phenol (1.1 equiv) in anhydrous acetonitrile (CH₃CN).

• Catalysis: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equiv) dropwise.

  • Causality Note: DBU is selected over Et₃N because it is a strong, non-nucleophilic base that effectively activates the S–F bond without forming stable, unreactive adducts [2].

• Reaction Monitoring (Validation Checkpoint 2): Stir at room temperature for 4 hours. Validation: Analyze the crude mixture via LC-MS. The mass spectrum must show the expected [M+H]⁺ ion of the sulfamate conjugate, and ¹⁹F NMR must show the complete disappearance of the +35 ppm signal, validating 100% fluoride exchange.

Quantitative Data Summaries

Table 1: Physical and Safety Properties of N-tert-Butylsulfamoyl Fluoride

Property / Parameter	Specification
CAS Number	1936658-04-6
Molecular Formula	C₄H₁₀FNO₂S
Molecular Weight	155.19 g/mol
Optimal Storage Temp	≤ 0 °C (Inert Atmosphere)
Required Container	Polypropylene or PTFE (Avoid Glass)
Primary Hazard	Corrosive/Irritant (Potential HF release under extreme pH)

Table 2: Comparison of Fluorosulfurylating Agents for Synthesis

Feature	Sulfuryl Fluoride (SO₂F₂) Gas	Solid Surrogates (e.g., AISF / FSIT)
Physical State	Colorless, odorless gas	Crystalline, bench-stable solid
Toxicity Profile	High (Neurotoxin, Asphyxiant)	Low to Moderate (Standard PPE)
Handling Requirements	Specialized gas manifold, continuous monitoring	Standard fume hood, open atmosphere compatible
Chemoselectivity	Poor with primary amines (forms symmetrical sulfamides)	Excellent (allows mono-substitution of primary amines)

References

• Otava Chemicals. "SuFEx handle fragment library." Otava Chemicals Product Catalog. Available at:[Link]

• Dong, J., et al. "Sulfur fluoride exchange - PMC." Nature Reviews Chemistry, 2023. Available at:[Link]

• Wikipedia Contributors. "Sulfuryl fluoride." Wikipedia, The Free Encyclopedia. Available at:[Link]

N-tert-butylsulfamoyl fluoride mechanism of action in SuFEx reactions

The following is an in-depth technical guide on N-tert-butylsulfamoyl fluoride , structured for researchers and drug discovery professionals.

Mechanism of Action, Synthesis, and Applications in Covalent Drug Discovery

Executive Summary

N-tert-butylsulfamoyl fluoride (

) represents a specialized class of Sulfur(VI) Fluoride Exchange (SuFEx) reagents. Unlike the more common sulfonyl fluorides ( ), sulfamoyl fluorides possess a nitrogen atom directly bonded to the sulfur center. This structural modification fundamentally alters the electrophilicity of the sulfur atom due to the resonance donation from the nitrogen lone pair, rendering the S-F bond significantly more stable toward hydrolysis and non-specific nucleophilic attack.

However, the presence of the acidic proton on the nitrogen (in mono-substituted variants) unlocks a distinct "elimination-addition" mechanism via a reactive azasulfene intermediate. This guide details the unique reactivity profile of N-tert-butylsulfamoyl fluoride, distinguishing it as a "smart" warhead for targeted covalent inhibition and chemical biology.[1]

Chemical Identity & Properties

Property	Description
Chemical Structure
IUPAC Name	N-tert-butylsulfamoyl fluoride
Molecular Weight	155.19 g/mol
Physical State	Crystalline solid (typically) or oil depending on purity/temp.[1]
Stability	High hydrolytic stability at neutral pH; resistant to reduction.[1]
Reactivity Class	Latent Electrophile (Requires activation).[2]
Selectivity	High specificity for Tyrosine (Tyr) and Lysine (Lys) residues in proteins.

Mechanism of Action: The Azasulfene Pathway

The mechanism of N-tert-butylsulfamoyl fluoride differs critically from disubstituted sulfamoyl fluorides (

) or standard sulfonyl fluorides.

The Elimination-Addition Mechanism

While standard SuFEx reagents typically undergo direct nucleophilic substitution (

-like) at the sulfur center, mono-substituted sulfamoyl fluorides like operate primarily through an E1cB-like elimination pathway.[1]

• Activation (Deprotonation): A base (from the solvent, a catalyst, or a local protein environment) deprotonates the nitrogen (

  ).

• Elimination (Fluoride Departure): The loss of the fluoride ion is facilitated by the nitrogen lone pair, generating a highly reactive, transient N-tert-butylazasulfene intermediate (

  ).

• Addition (Capture): A nucleophile (e.g., a Lysine amine or Tyrosine phenol) rapidly attacks the sulfur atom of the azasulfene, forming the stable sulfamide linkage.

Mechanistic Diagram

The following diagram illustrates the divergence between the Azasulfene pathway (Mono-substituted) and the Direct Substitution pathway (Di-substituted).

Caption: The E1cB-like elimination to the reactive azasulfene intermediate is the dominant pathway for mono-substituted sulfamoyl fluorides.[3]

Experimental Protocols

Synthesis of N-tert-butylsulfamoyl Fluoride

Direct reaction of primary amines with sulfuryl fluoride gas (

) often leads to symmetric sulfamide byproducts ( ) due to the rapid reaction of the azasulfene with the starting amine.[1] The following protocol uses a solid reagent approach to minimize this side reaction.

Reagents:

• tert-Butylamine (1.0 equiv)

• SuFEx-IT (1-(Fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium triflate) or similar "solid

  " surrogate.[1][4]

• Acetonitrile (MeCN) or Dichloromethane (DCM).[5]

• Base:

  or DIPEA (if using salt precursors).

Protocol:

• Preparation: In a flame-dried round-bottom flask, dissolve tert-butylamine (1.0 mmol) in anhydrous MeCN (5 mL).

• Addition: Add the SuFEx-IT reagent (1.2 mmol) in one portion at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC or LC-MS (Note: The product may not ionize well in standard ESI+; check ESI- or UV).

• Workup: Dilute with EtOAc, wash with 0.1 M HCl (to remove imidazole byproduct and unreacted amine), then brine.

• Purification: Dry over

  , concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protein Conjugation (Covalent Probe Workflow)

This protocol validates the reagent as a covalent warhead.

Step	Action	Critical Parameter
1. Incubation	Incubate Protein ( ) with Probe ( ) in PBS (pH 7.4).	DMSO concentration .
2. Time Course	Aliquot samples at 1h, 4h, and 12h.	Reaction rate is slower than sulfonyl fluorides.
3.[1] Quenching	No quench needed for LC-MS; or quench with excess hydroxylamine if running gel.[1]	Acidification stops the reaction.[1]
4. Analysis	Intact Protein LC-MS (Deconvolution).	Look for mass shift of +135 Da (Adduct - HF).

Applications in Drug Discovery[1][5][6][7][8][9]

"Sleeping Beauty" Warheads

N-tert-butylsulfamoyl fluoride acts as a "sleeping beauty" electrophile.[1] It is metabolically stable and unreactive toward glutathione (GSH) in the cytosol. It only reacts when bound in a specific enzyme pocket where a basic residue (e.g., Histidine) can facilitate the deprotonation of the N-H, triggering the azasulfene formation in proximity to a nucleophile.

Tyrosine vs. Lysine Targeting[1]

• Lysine: The azasulfene intermediate is highly electrophilic toward primary amines (Lysine

  -amino group).[1]

• Tyrosine: In the presence of DBU or specific local environments, the reagent can label Tyrosine residues via a phenolic SuFEx reaction.

Troubleshooting & Optimization

Issue: Symmetrical Sulfamide Formation (

)

• Cause: The azasulfene intermediate reacts with unreacted tert-butylamine.[1]

• Solution: Use the "SuFEx-IT" solid reagent method rather than

  gas.[1] The solid reagent releases the fluorosulfonyl group via a transfer mechanism that suppresses the concentration of free azasulfene. Alternatively, use a large excess of gas (if available) to ensure the amine reacts with gas before it reacts with the intermediate.

Issue: Low Reactivity in Biological Assays

• Cause: The

  group provides steric bulk, and the N-H bond is not acidic enough ( ) to trigger at pH 7.4 without catalysis.

• Solution: This is a feature, not a bug. It ensures specificity. To increase reactivity, electron-withdrawing groups can be added to the tert-butyl scaffold (e.g., fluorinated alkyls), or the warhead can be placed to interact with a catalytic residue in the protein pocket.

References

• Dong, J., et al. (2014).[6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Barrow, A. S., et al. (2019). "The growing applications of SuFEx click chemistry." Chemical Society Reviews.[1]

• Homer, J. A., et al. (2018). "Sulfamoyl fluorides as stable, reactive, and versatile sulfonyl fluoride analogues."[6] Chemical Science. (Discusses the stability/reactivity trade-off).

• Lopchuk, J. M. (2024). "Strain-release reagents for the synthesis of sulfur-based functional groups." Nature Communications.[1] (Context for new "t-BuSF" reagents).

Sources

• 1. Fluorosulfates and Sulfamoyl Fluorides for Drug Design - Enamine [enamine.net]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20230322661A1 - Synthesis of N,N-Branched Sulfamoyl Fluoride Compounds Using Bismuth Trifluoride - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of sulfamides using N-tert-butylsulfamoyl fluoride

This Application Note is designed for researchers in medicinal chemistry and drug development. It details the modular synthesis of unsymmetrical sulfamides using

-tert-butylsulfamoyl fluoride , leveraging Sulfur(VI)-Fluoride Exchange (SuFEx) chemistry.

Application Note: Precision Synthesis of Unsymmetrical Sulfamides via -tert-butylsulfamoyl Fluoride

-tert-butylsulfamoyl fluoride (TBSF)

Introduction & Scientific Rationale

Sulfamides (

) are critical structural motifs in drug discovery, acting as stable bioisosteres for urea and transition-state mimics for proteolytic hydrolysis. Despite their utility, the synthesis of unsymmetrical sulfamides has historically been plagued by poor selectivity. Traditional methods using sulfuryl chloride ( ) often yield symmetrical byproducts ( ) due to the high reactivity of the mono-chloride intermediate.

The SuFEx Solution: The use of

-tert-butylsulfamoyl fluoride represents a paradigm shift. The high stability of the sulfur-fluoride bond (approx. 90 kcal/mol) renders the reagent resistant to hydrolysis and reduction under standard conditions, yet highly reactive toward amines in the presence of specific bases (e.g., DBU) or Lewis acids. This "sleeping beauty" reactivity allows for the isolation of the monosubstituted fluoride intermediate, enabling the sequential addition of two different amines to construct unsymmetrical sulfamides with high precision.

Key Advantages[1][2]

• Modular Assembly: Enables the combination of sterically and electronically diverse amines.

• Chemoselectivity: The S(VI)-F bond is orthogonal to many other functional groups (alcohols, esters, halides).

• Safety: Avoids the use of toxic

  gas in the final coupling step if the fluoride reagent is pre-synthesized or commercially sourced.

Reaction Mechanism

The synthesis proceeds via a nucleophilic substitution at the hexavalent sulfur center. Unlike the concerted

mechanism typical of carbon, SuFEx at sulfur often involves a distinct transition state or hypervalent intermediate, facilitated by proton transfer.

• Activation: The base (B) deprotonates the incoming amine nucleophile (

  ) or activates the S-F bond via H-bonding (general base catalysis).

• Substitution: The activated amine attacks the sulfur center of the

  -tert-butylsulfamoyl fluoride.

• Elimination: Fluoride (

  ) is expelled as a leaving group, often sequestered by the protonated base ( ) or silyl groups if silyl amines are used.

Mechanistic Diagram (SuFEx Pathway)

Caption: Mechanistic flow of the base-promoted SuFEx coupling between TBSF and a secondary amine.

Experimental Protocols

Protocol A: Synthesis of -tert-butylsulfamoyl fluoride (If not commercial)

Note: This step utilizes the solid fluorosulfurylating reagent (e.g., 1-(fluorosulfonyl)-2,3-dimethylimidazolium triflate) to avoid

gas and symmetrical byproducts.

Reagents:

• tert-Butylamine (1.0 equiv)

• 1-(Fluorosulfonyl)-2,3-dimethylimidazolium triflate (1.2 equiv) [Commercially available SuFEx reagent]

• Triethylamine (

  ) or DIPEA (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM)

Procedure:

• Dissolve tert-butylamine (1.0 mmol) and

  (2.0 mmol) in anhydrous MeCN (5 mL) under atmosphere.

• Cool the solution to 0°C.

• Add the imidazolium triflate reagent (1.2 mmol) portion-wise.

• Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC or LC-MS.[1]

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove imidazole byproduct and excess amine), then brine. Dry over

  and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

  -tert-butylsulfamoyl fluoride is typically a white solid or colorless oil.

Protocol B: Coupling of TBSF with Amine (Synthesis of Sulfamide)

This is the core protocol for generating the final sulfamide library.

Reagents:

• -tert-butylsulfamoyl fluoride (TBSF) (1.0 equiv)

• Amine nucleophile (

  or ) (1.1 equiv)

• Base: DBU (1.5 equiv) for aliphatic amines; BEMP (1.2 equiv) for sterically hindered amines.

• Solvent: Acetonitrile (MeCN) [0.2 M]

Step-by-Step Procedure:

• Preparation: In a specific vial equipped with a stir bar, dissolve

  -tert-butylsulfamoyl fluoride (155 mg, 1.0 mmol) in anhydrous MeCN (5 mL).

• Addition: Add the second amine (1.1 mmol).

• Catalysis: Add DBU (228 mg, 1.5 mmol) dropwise.

  • Optimization Note: For highly unreactive anilines, use LiHMDS (1.1 equiv) in THF at -78°C to deprotonate the aniline before adding the fluoride.

• Reaction: Stir at 80°C for 2–6 hours.

  • Note: Simple aliphatic amines may react at RT overnight. Steric bulk requires heating.

• Monitoring: Check for disappearance of the fluoride (LC-MS or

  NMR; TBSF signal typically appears around +50 to +60 ppm depending on reference).

• Workup:

  • Cool to RT.

  • Dilute with EtOAc (20 mL).

  • Wash with 0.5 M HCl (2 x 10 mL) to remove DBU.

  • Wash with Brine (10 mL).

  • Dry over

    , filter, and concentrate.

• Purification: Purify via silica gel chromatography (Gradient: 0–50% EtOAc in Hexanes).

Data Summary & Substrate Scope

The following table summarizes typical yields observed when coupling

-tert-butylsulfamoyl fluoride with various amine classes using Protocol B.

Nucleophile Class	Example Structure	Base/Conditions	Typical Yield	Notes
Primary Alkyl	Benzylamine	DBU, MeCN, 80°C	85–95%	Fast kinetics; high conversion.
Secondary Alkyl	Morpholine	DBU, MeCN, 80°C	80–90%	Excellent tolerance of cyclic amines.
Aniline (Electron Rich)	p-Anisidine	DBU, MeCN, 80°C	70–85%	May require longer reaction times (12h).
Aniline (Electron Poor)	p-CF3-Aniline	LiHMDS, THF, RT	60–75%	Pre-deprotonation required due to low nucleophilicity.
Steric Hindrance	Isopropylamine	BEMP, MeCN, 80°C	75–85%	BEMP is superior to DBU for bulky substrates.

Troubleshooting & Optimization

Problem: Low Conversion

• Cause: Fluoride leaving group is poor without proton assistance or Lewis acid activation.

• Solution: Switch base to BEMP (organic superbase) or add a Lewis Acid catalyst such as

  (5 mol%) with DABCO, which activates the fluoride via Calcium-Fluorine interaction.

Problem: Hydrolysis (Formation of Sulfamate)

• Cause: Wet solvent or presence of water with DBU.

• Solution: Ensure MeCN is anhydrous. Perform reaction under inert atmosphere (

  /Ar).

Problem: Symmetrical Sulfamide Formation

• Cause: Only occurs if using

  gas directly.

• Solution: By using the isolated

  -tert-butylsulfamoyl fluoride reagent as described here, this side reaction is mechanistically impossible.

References

• Dong, J., et al. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[2] Angewandte Chemie International Edition, vol. 53, no. 36, 2014, pp. 9430-9448. Link

• Smedley, C. J., et al. "Synthesis of Unsymmetrical Sulfamides and Polysulfamides Via SuFEx Click Chemistry." Chemical Science, vol. 11, 2020. Link

• Mahapatra, S., et al. "Calcium Triflimide Activates Sulfamoyl Fluorides for SuFEx with Amines."[3] Organic Letters, vol. 22, no.[3] 11, 2020, pp. 4389-4394. Link

• Barrow, A. S., et al. "The Growing Applications of SuFEx Click Chemistry." Chemical Society Reviews, vol. 48, 2019, pp. 4731-4758. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]
• 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Application Note: N-tert-Butylsulfamoyl Fluoride in Medicinal Chemistry

[1]

Executive Summary

N-tert-butylsulfamoyl fluoride represents a critical "Goldilocks" reagent in the expanding toolkit of Sulfur-Fluoride Exchange (SuFEx) chemistry.[1] While primary sulfamoyl fluorides (

) are historically plagued by instability—rapidly decomposing via azasulfene intermediates to form symmetrical sulfamide byproducts—the bulky tert-butyl group confers kinetic stability.[1] This unique steric profile allows N-tert-butylsulfamoyl fluoride to function as an isolable, shelf-stable "linchpin" for constructing unsymmetrical sulfamides , sulfamates , and covalent chemical probes .[1]

This guide details the mechanistic basis for its stability, protocols for its synthesis and application, and strategies for deploying it as a warhead in covalent drug discovery.[1]

Mechanistic Insight: The Steric Stabilization Effect

The Primary Amine Problem

Reaction of standard primary amines (e.g., methylamine, ethylamine) with sulfuryl fluoride (

) rarely yields the desired mono-sulfamoyl fluoride ( ).[1] Instead, the acidic proton on the nitrogen facilitates the elimination of HF, generating a highly reactive azasulfene ( ) intermediate.[1] This species rapidly captures a second equivalent of amine, collapsing into the symmetrical sulfamide ( ).[1]

The tert-Butyl Solution

The tert-butyl group introduces significant steric bulk adjacent to the nitrogen center.[1] This steric hindrance:

• Retards HF Elimination: Increases the energy barrier for the transition state leading to the azasulfene.

• Blocks Homodimerization: Even if transient azasulfene forms, the bulky t-butyl group hinders the approach of a second t-butylamine molecule.[1]

• Enables Isolation: Allows the mono-substituted sulfamoyl fluoride (

  ) to be isolated as a stable intermediate, ready for controlled reaction with a different nucleophile.[1]

Pathway Visualization

Figure 1: Divergent reaction pathways.[1] The tert-butyl group (green path) prevents the azasulfene elimination (red path) common to unhindered primary amines.[1]

Applications in Medicinal Chemistry

A. Synthesis of Unsymmetrical Sulfamides

Sulfamides (

) are bioisosteres of urea and sulfonamides, often possessing improved hydrolytic stability and solubility.[1] N-tert-butylsulfamoyl fluoride serves as a modular building block to access this chemical space.[1]

• Library Generation: React

  with a diversity set of secondary amines.

• Late-Stage Functionalization: Append the

  moiety to drug scaffolds containing secondary amines (e.g., piperazines, morpholines).[1]

B. Covalent Chemical Probes (Warheads)

Sulfamoyl fluorides are "tunable" electrophiles that react with nucleophilic side chains (Tyr, Lys, His, Ser) in proteins.[1]

• Selectivity: Unlike sulfonyl fluorides (

  ), which are highly reactive, sulfamoyl fluorides ( ) are less electrophilic due to the electron-donating nitrogen.[1]

• Context Dependence: They typically require protein-templated activation (proximity effect) to react, reducing off-target labeling.[1]

• Role of t-Butyl: The bulky group further modulates reactivity, acting as a steric filter that restricts access to only the most accessible or specifically oriented nucleophiles in a binding pocket.[1]

C. Comparison of SuFEx Reagents

Reagent Class	Structure	Reactivity	Stability	Primary Application
Sulfonyl Fluoride		High	High	Broad spectrum covalent labeling; Lys/Tyr/His/Ser.[1]
Fluorosulfate		Moderate	High	Tyrosine/Lysine targeting; Prodrugs.[1]
N-Alkyl Sulfamoyl Fluoride		Low-Moderate	Low (Azasulfene risk)	Difficult to isolate; usually in situ only.[1]
N-t-Butyl Sulfamoyl Fluoride		Tunable	High	Unsymmetrical sulfamides; Selective probes.
N,N-Dialkyl Sulfamoyl Fluoride		Very Low	Very High	Requires strong activation; highly selective.[1]

Experimental Protocols

Protocol A: Synthesis of N-tert-Butylsulfamoyl Fluoride

Note: While commercially available, in-house synthesis ensures freshness and anhydrous conditions.[1]

Reagents:

• tert-Butylamine (1.0 equiv)[1]

• Sulfuryl Fluoride (

  ) gas (Caution: Toxic fumigant)[1]

• Triethylamine (

  ) (2.0 equiv)[1]

• Dichloromethane (DCM), anhydrous[1]

Procedure:

• Setup: Equip a round-bottom flask with a stir bar and a gas inlet adapter. Purge with

  .

• Dissolution: Dissolve tert-butylamine (10 mmol) and

  (20 mmol) in DCM (50 mL). Cool to 0°C.

• Gas Addition: Slowly bubble

  gas through the solution for 15–30 minutes. Alternatively, use a balloon of for closed-system reactions.[1]

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (stain with

  or Ninhydrin) or LC-MS (observe parent ion or hydrolysis product).[1]

• Workup: Dilute with DCM, wash with 0.1 M HCl (to remove excess amine/salts), then water and brine.

• Purification: Dry over

  , filter, and concentrate. The product is typically a white solid or viscous oil. If necessary, purify via flash chromatography (Hexanes/EtOAc).[1]

Protocol B: SuFEx Coupling (Synthesis of Unsymmetrical Sulfamides)

Coupling the reagent with a secondary amine.[1]

Reagents:

• N-tert-butylsulfamoyl fluoride (1.0 equiv)[1]

• Secondary Amine Substrate (1.1 equiv)[1]

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv) OR BEMP (for sensitive substrates)[1]

• Solvent: Acetonitrile (MeCN) or THF[1]

Procedure:

• Mix: In a vial, dissolve N-tert-butylsulfamoyl fluoride (0.5 mmol) and the secondary amine (0.55 mmol) in MeCN (2 mL).

• Activate: Add DBU (0.75 mmol) dropwise.

• Incubate: Stir at RT for 2–12 hours.

  • Note: Sulfamoyl fluorides are less reactive than sulfonyl chlorides. If reaction is slow, heat to 50°C.

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with 0.5 M citric acid (to remove DBU), water, and brine.

• Analysis: Confirm formation of the sulfamide linkage (

  ) by NMR and MS.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Azasulfene formation (rare but possible at high temp).[1]	Keep reaction at 0°C during gas addition. Ensure excess is present.[1]
No Reaction (Protocol B)	Nucleophile is too weak or Fluoride is not leaving.[1]	Switch to a stronger base (BEMP) or use a Lewis Acid catalyst ( ) to activate the fluoride.[1]
Hydrolysis Product	Wet solvents.	SuFEx is tolerant of water, but sulfamoyl fluorides can hydrolyze at high pH.[1] Use anhydrous solvents and avoid prolonged exposure to aqueous base.
Symmetrical Byproduct	Contaminated starting material.	Ensure tert-butylamine is free of primary amine impurities.

References

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1] Angewandte Chemie International Edition.[2] Link[1]

• Barrow, A. S., et al. (2019). Sulfur-Fluoride Exchange (SuFEx) Reactions: A Rapidly Emerging Click Chemistry for Drug Discovery.[1] Chemical Society Reviews. Link

• Wolff, F., et al. (2018). Sulfamoyl Fluorides as Electrophiles in Chemical Biology.[1] ACS Chemical Biology. Link[1]

• Homer, J. A., et al. (2020). Calcium(II)-Catalyzed Sulfur(VI) Fluoride Exchange of Sulfamoyl Fluorides.[1] Organic Letters.[2] Link[1]

Sources

• 1. The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for N-tert-butylsulfamoyl Fluoride as a Covalent Probe in Chemical Biology

Introduction: Navigating the Covalent Landscape with Precision

The exploration of the proteome with small-molecule probes is a cornerstone of modern chemical biology and drug discovery. Covalent probes, in particular, have re-emerged as powerful tools for identifying and validating novel drug targets, offering the ability to form a stable bond with their protein target, which facilitates downstream identification and characterization.[1][2][3][4] The ideal covalent probe possesses a finely tuned reactivity, remaining inert in the aqueous environment of the cell until it encounters its specific protein target. It is in this context that N-tert-butylsulfamoyl fluoride emerges as a promising electrophile for the development of highly selective covalent probes.

Sulfonyl fluorides (SFs) have gained significant traction as "privileged" warheads in chemical biology due to their remarkable balance of stability and reactivity.[2][5][6] Unlike more aggressive electrophiles that can lead to off-target modifications, SFs exhibit a more tempered reactivity, enabling them to target a broader range of nucleophilic amino acid residues beyond the commonly targeted cysteine, including lysine, tyrosine, serine, threonine, and histidine.[5][6][7][8] This expanded targeting scope opens up new avenues for probing proteins that lack accessible cysteines in their binding sites.

N-tert-butylsulfamoyl fluoride, as an N-disubstituted sulfamoyl fluoride, represents a class of sulfur(VI) fluorides with inherently lower reactivity.[9] This attenuated reactivity is a key advantage, as it is hypothesized to translate into higher selectivity for protein covalent modification. The underlying principle of their action is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a click chemistry-like transformation where the fluoride is displaced by a nucleophilic residue on the target protein.[4][10][11][12] This guide provides a comprehensive overview of the application of N-tert-butylsulfamoyl fluoride as a covalent probe, from the conceptual framework to detailed experimental protocols for its use in target identification and validation.

The N-tert-butylsulfamoyl Fluoride Probe: A Balance of Stability and Reactivity

The utility of N-tert-butylsulfamoyl fluoride as a covalent probe is rooted in the electronic and steric properties of the sulfamoyl fluoride moiety. The presence of the electron-donating nitrogen atom adjacent to the sulfonyl group reduces the electrophilicity of the sulfur center compared to aryl sulfonyl fluorides, thereby decreasing its intrinsic reactivity. The bulky tert-butyl group further contributes to this effect and can play a role in the non-covalent recognition of the target protein's binding pocket, a critical factor for achieving selectivity.

The covalent modification of a protein by an N-tert-butylsulfamoyl fluoride probe is a two-step process:

• Reversible Binding: The probe first binds non-covalently to the target protein's binding pocket. This initial interaction is driven by shape complementarity and intermolecular forces.

• Covalent Bond Formation: Once bound, the proximity and orientation of the sulfamoyl fluoride moiety to a nucleophilic amino acid residue facilitate the SuFEx reaction, leading to the formation of a stable sulfamide or sulfamate linkage and the release of a fluoride ion.

This two-step mechanism underscores the importance of both the warhead's reactivity and the probe's overall structure in achieving target specificity.

Advantages of N-tert-butylsulfamoyl Fluoride Probes:

Feature	Advantage	Rationale
Tunable Reactivity	High selectivity, reduced off-target effects.	N-disubstitution lowers the intrinsic electrophilicity of the sulfur center, minimizing reactions with non-target proteins.
Broad Residue Targeting	Expands the scope of the "druggable" proteome.	Can react with a variety of nucleophilic residues (Lys, Tyr, Ser, Thr, His), not limited to Cys.[5][6][7][8]
High Stability	Biocompatible and suitable for use in complex biological systems.	Resistant to hydrolysis in aqueous environments, ensuring the probe reaches its target intact.[6][10]
Click Chemistry-like Reaction	Efficient and specific covalent bond formation.	The SuFEx reaction is highly favorable upon proper orientation within the binding pocket.[4][10][11][12]

Experimental Workflows and Protocols

The successful application of an N-tert-butylsulfamoyl fluoride probe for target identification relies on a well-designed experimental workflow. The following sections provide detailed protocols for key stages of this process, from initial protein labeling to target validation.

General Workflow for Target Identification

The overall strategy for identifying the protein targets of an N-tert-butylsulfamoyl fluoride probe typically involves a chemoproteomics approach. This workflow is designed to enrich and identify proteins that have been covalently modified by the probe.

Caption: General workflow for covalent probe-based target identification.

Protocol 1: Synthesis of an Alkyne-Tagged N-tert-butylsulfamoyl Fluoride Probe

For target identification using chemoproteomics, it is essential to equip the N-tert-butylsulfamoyl fluoride probe with a handle for enrichment, such as an alkyne or azide group for click chemistry. This protocol describes a general method for the synthesis of an alkyne-tagged probe.

Materials:

• N-tert-butyl-N-(prop-2-yn-1-yl)amine

• Sulfuryl fluoride (SO₂F₂)

• Dichloromethane (DCM)

• Saturated aqueous borax buffer

• Standard laboratory glassware and purification supplies

Procedure:

• Amine Synthesis: Synthesize or procure N-tert-butyl-N-(prop-2-yn-1-yl)amine. This can be achieved through standard alkylation procedures.

• Sulfamoyl Fluoride Formation: a. Dissolve the N-tert-butyl-N-(prop-2-yn-1-yl)amine in a biphasic solvent system of DCM and saturated aqueous borax buffer.[13] b. Vigorously stir the biphasic mixture and bubble sulfuryl fluoride gas through it for 1-2 hours at room temperature.[13] Caution: Sulfuryl fluoride is a toxic gas and should be handled in a well-ventilated fume hood. c. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). d. Once the reaction is complete, separate the organic layer. e. Extract the aqueous layer twice with DCM. f. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the alkyne-tagged N-tert-butylsulfamoyl fluoride probe.

Protocol 2: Proteome-wide Target Identification using Chemoproteomics

This protocol outlines the steps for identifying the protein targets of an alkyne-tagged N-tert-butylsulfamoyl fluoride probe in a cellular context.[13]

Materials:

• Live cells (e.g., Jurkat T cells)

• Alkyne-tagged N-tert-butylsulfamoyl fluoride probe

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer)

• Biotin-azide

• Copper(II) sulfate (CuSO₄)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with 0.1% SDS)

• Digestion buffer (e.g., 50 mM ammonium bicarbonate)

• Trypsin

• LC-MS/MS instrumentation

Procedure:

• Cellular Treatment: a. Treat live cells with the alkyne-tagged N-tert-butylsulfamoyl fluoride probe at various concentrations and for different durations. Include a vehicle-treated (DMSO) control. b. Harvest and lyse the cells.

• Click Chemistry: a. To the cell lysate, add biotin-azide, CuSO₄, TCEP, and TBTA. b. Incubate the reaction mixture to allow for the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to occur, which attaches a biotin tag to the probe-labeled proteins.

• Enrichment of Labeled Proteins: a. Incubate the biotinylated proteome with streptavidin-agarose beads to enrich for probe-labeled proteins. b. Thoroughly wash the beads to remove non-specifically bound proteins.

• On-Bead Digestion and Mass Spectrometry: a. Resuspend the beads in digestion buffer and add trypsin to digest the captured proteins into peptides. b. Collect the supernatant containing the peptides and analyze by LC-MS/MS.

• Data Analysis: a. Identify the enriched proteins by searching the MS/MS data against a protein database. b. Compare the protein identifications and abundances from the probe-treated and vehicle-treated samples to determine the specific targets of the N-tert-butylsulfamoyl fluoride probe.

Protocol 3: Validation of Target Engagement by Intact Protein Mass Spectrometry

This method provides direct evidence of covalent modification of a purified protein by the N-tert-butylsulfamoyl fluoride probe.

Materials:

• Purified target protein (>95% purity)

• N-tert-butylsulfamoyl fluoride probe

• Volatile buffer (e.g., 20 mM ammonium acetate, pH 7.4)

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system

Procedure:

• Protein Preparation: Prepare the purified target protein in a volatile buffer at a concentration of 1-10 µM.

• Incubation with Probe: Incubate the target protein with the N-tert-butylsulfamoyl fluoride probe at a desired molar excess. Include a vehicle-treated control.

• LC-MS Analysis: a. Inject the desalted sample onto a reverse-phase liquid chromatography column (e.g., C4) coupled to the mass spectrometer. b. Elute the protein using a gradient of acetonitrile in water with 0.1% formic acid.

• Data Analysis: a. Deconvolute the resulting mass spectrum to determine the molecular weight of the protein. b. Compare the mass of the probe-treated protein with the vehicle-treated control. An increase in mass corresponding to the molecular weight of the probe confirms covalent modification.

Data Analysis and Interpretation

The analysis of data from chemoproteomics experiments is crucial for identifying high-confidence targets. Key metrics to consider include:

• Enrichment Ratios: The ratio of protein abundance in the probe-treated sample compared to the vehicle-treated control.

• Statistical Significance: The p-value associated with the enrichment, indicating the likelihood that the observed enrichment is not due to random chance.

• Dose- and Time-Dependence: True targets should show a dose- and time-dependent increase in labeling.

Caption: Data analysis workflow for chemoproteomics experiments.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or low protein enrichment	Inefficient click chemistry	Optimize click chemistry conditions (catalyst, ligand, temperature, time).
Probe is not cell-permeable	Consider using a cell-permeable analog or performing the experiment with cell lysate.
Probe is not reactive enough	Increase probe concentration or incubation time.
High background of non-specific binding	Insufficient washing of beads	Increase the number and stringency of wash steps.
Probe is too reactive	Decrease probe concentration or incubation time.
Inconsistent results	Variability in cell culture or lysis	Standardize cell culture conditions and lysis procedure.
Inconsistent sample preparation for MS	Use a standardized protocol for sample preparation and ensure equal protein loading.

Conclusion and Future Perspectives

N-tert-butylsulfamoyl fluoride represents a valuable addition to the chemical biology toolkit for covalent probe development. Its tempered reactivity and broad residue targeting capabilities offer the potential for discovering novel and previously "undruggable" protein targets. The protocols and workflows outlined in this guide provide a solid foundation for researchers to harness the power of this promising electrophile. Future work in this area will likely focus on the development of more diverse N-disubstituted sulfamoyl fluoride libraries and their application in a wider range of biological contexts to further expand our understanding of the proteome and accelerate the discovery of new therapeutics.

References

• Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology. (n.d.).
• Application Notes and Protocols for Incorporating Sulfamoyl Fluorides into Peptide Probes - Benchchem. (n.d.).
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. (n.d.).
• Sulfonyl fluorides as privileged warheads in chemical biology - RSC Publishing. (n.d.).
• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design - ACS Publications. (2024, September 24).
• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC. (n.d.).
• Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes - PMC. (n.d.).
• Proteome-wide covalent ligand discovery in native biological systems - PMC - NIH. (n.d.).
• Proteome-wide covalent ligand discovery in native biological systems - Vividion Therapeutics. (2016, June 23).
• Sulfonyl fluorides as privileged warheads in chemical biology - SciSpace. (2015, March 16).
• Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC. (n.d.).
• Size-Dependent Target Engagement of Covalent Probes | Journal of Medicinal Chemistry. (2025, March 18).
• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery | bioRxiv. (2022, February 17).
• Proteome-Wide Ligand and Target Discovery by Using Covalent Probes and Natural Products | Journal of Medicinal Chemistry - ACS Publications. (2025, September 24).
• Proteome-wide covalent ligand discovery in native biological systems - PubMed - NIH. (2016, June 23).
• Chemical Proteomics–Guided Discovery of Covalent Ligands for Cancer Proteins. (2024, June 12).
• Advances in sulfonyl exchange chemical biology: expanding druggable target space - PMC. (n.d.).
• CHAPTER 4: Best Practices for Design and Characterization of Covalent Chemical Probes - Books. (2020, November 26).
• Sulfonyl fluorides as privileged warheads in chemical biology - PMC - NIH. (2015, March 16).
• Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed. (2023, May 27).
• Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs - PMC. (n.d.).
• Biospecific Chemistry for Covalent Linking of Biomacromolecules - PMC - NIH. (n.d.).
• A) A previously reported sulfonyl fluoride probe for covalent lysine... | Download Scientific Diagram - ResearchGate. (n.d.).
• A Highly Efficient Conversion of Primary or Secondary Alcohols into Fluorides with n-Perfluorobutanesulfonyl Fluoride-Tetrabutylammonium Triphenyldifluorosilicate - Organic Chemistry Portal. (n.d.).
• Structure of covalent probes used in the strategy of “Inverse Drug Discovery” - ResearchGate. (n.d.).
• Small-molecule fluorescent probes based on covalent assembly strategy for chemoselective bioimaging - PMC. (n.d.).
• Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines - PubMed. (2009, August 15).
• US20230322661A1 - Synthesis of N,N-Branched Sulfamoyl Fluoride Compounds Using Bismuth Trifluoride - Google Patents. (n.d.).
• A Researcher's Guide to Validating Target Engagement of Sulfamoyl Fluoride Probes - Benchchem. (n.d.).
• A Fluorescent Probe for Rapid Aqueous Fluoride Detection and Cell Imaging - PMC - NIH. (n.d.).
• Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. (n.d.).
• Synthesis of complex unnatural fluorine-containing amino acids - PMC. (n.d.).
• “Inverse Drug Discovery” strategy to identify proteins that are targeted by latent electrophiles – exemplified by arylfluorosulfates - PMC. (n.d.).
• Synthetic Routes to Arylsulfonyl Fluorides - MDPI. (2021, July 8).
• Covalent chemical probes - PMC - NIH. (2025, August 29).
• Thermal proteome profiling for unbiased identification of direct and indirect drug targets using multiplexed quantitative mass spectrometry - the Huber group. (2015, September 17).
• Reactive chemistry for covalent probe and therapeutic development - PMC. (n.d.).
• Novel approaches to access arylfluorosulfates and sulfamoyl fluorides based on sulfur (VI) fluoride exchange (SuFEx) - PMC. (2020, June 1).
• Target Discovery & Proteomics Laboratory - Boston University. (n.d.).
• Formation of N-disubstituted sulfamoyl fluorides, with selected... | Download Scientific Diagram - ResearchGate. (n.d.).
• Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics - PMC. (n.d.).
• Radical Functionalization of Unsaturated Amino Acids: Synthesis of Side-Chain-Fluorinated, Azido-Substituted, and Hydroxylated Amino Acids - PMC. (n.d.).
• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - MDPI. (2023, August 22).
• Application Notes and Protocols for Reactions Involving Gaseous Tert-Butyl Fluoride - Benchchem. (n.d.).
• Chemistry Insights | How to Enhance Success Rate in the Discovery of Targeted Covalent Inhibitors? Design & Synthesis Strategies - WuXi RCS. (2024, November 26).
• β-Fluorovinylsulfonamide as a Highly Reactivity- and Structure-Tunable Electrophile for Covalent Targeting of Proteins | Request PDF - ResearchGate. (2025, November 29).
• tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis - RSC Publishing. (n.d.).

Sources

• 1. Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Covalent chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactive chemistry for covalent probe and therapeutic development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in sulfonyl exchange chemical biology: expanding druggable target space - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. "Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical B" by Pedro Martinez Velez and Nicholas Ball [scholarship.claremont.edu]
• 10. merckmillipore.com [merckmillipore.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Novel approaches to access arylfluorosulfates and sulfamoyl fluorides based on sulfur (VI) fluoride exchange (SuFEx) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocol for N-tert-butylsulfamoyl Fluoride in SuFEx Click Chemistry

This Application Note is structured as a comprehensive technical guide for the synthesis, characterization, and application of N-tert-butylsulfamoyl fluoride (

), a representative secondary sulfamoyl fluoride used in SuFEx (Sulfur-Fluoride Exchange) click chemistry.

Abstract & Core Directive

This guide details the operational protocols for utilizing N-tert-butylsulfamoyl fluoride as a robust "connective hub" in SuFEx chemistry. Unlike standard sulfonyl fluorides (

), sulfamoyl fluorides ( ) possess a unique stability-reactivity profile governed by the nitrogen lone pair donation into the antibonding orbital. The tert-butyl variant is specifically chosen for this protocol to demonstrate how steric bulk modulates reactivity, preventing premature hydrolysis while allowing controlled activation via the Azasulfene pathway ( ) under basic conditions.

Chemical Logic & Mechanism

To successfully utilize N-tert-butylsulfamoyl fluoride, one must understand the "Sleeping Beauty" phenomenon of SuFEx: the bond is inert to reduction, oxidation, and thermolysis until "awakened" by a specific Lewis base or proton source.

The Monosubstituted Advantage (The Azasulfene Pathway)

N-tert-butylsulfamoyl fluoride is a secondary sulfamoyl fluoride (derived from a primary amine). Unlike disubstituted variants, it possesses an acidic proton on the nitrogen (

).

• Resting State: Stable

  bond.

• Activation: Base-mediated deprotonation leads to the elimination of fluoride (

  ), transiently generating a highly reactive N-tert-butylazasulfene ( ).

• Ligation: This electrophilic intermediate rapidly captures nucleophiles (phenols, amines) to form the stable sulfamide linkage.

Pathway Visualization

The following diagram illustrates the synthesis of the reagent and its subsequent activation mechanism.

Figure 1: The synthesis and activation workflow for N-tert-butylsulfamoyl fluoride, highlighting the azasulfene intermediate specific to monosubstituted sulfamoyl fluorides.

Protocol A: Synthesis of N-tert-butylsulfamoyl Fluoride

Note: While

gas was historically used, this protocol utilizes the modern Solid Reagent Method (Fluorosulfuryl imidazolium triflate) for enhanced safety and stoichiometry control.

Materials

• Substrate: tert-Butylamine (1.0 equiv).

• Reagent: 1-(Fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate (SuFEx-IT or salt 8 ) (1.2 equiv).

• Base: Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (2.5 equiv).

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM) (Anhydrous).

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve tert-butylamine (10 mmol) in anhydrous MeCN (20 mL).

• Base Addition: Add

  (25 mmol) and cool the solution to 0°C in an ice bath.

• Reagent Addition: Add the solid SuFEx-IT reagent (12 mmol) portion-wise over 5 minutes. Crucial: Keep cold to prevent double-sulfamoylation.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check by TLC (stain with KMnO4) or LC-MS. The product is usually less polar than the amine.

• Workup:

  • Dilute with EtOAc (50 mL).

  • Wash with 1N HCl (2x) to remove excess base and imidazolium byproducts.

  • Wash with Brine (1x).

  • Dry over

    , filter, and concentrate

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). N-tert-butylsulfamoyl fluoride is typically a white crystalline solid or colorless oil.

Quality Control (QC) Parameters

Parameter	Expected Value	Notes
Appearance	White solid / Colorless oil	Depends on purity and temperature.
NMR	+35 to +45 ppm	Singlet (broadened by NH coupling). Ref: (0 ppm).[1]
NMR	1.35 (s, 9H), 4.5-5.0 (br, 1H)	The NH proton is broad and exchangeable.
Stability	>6 months at 4°C	Hydrolysis is negligible at neutral pH.

Protocol B: SuFEx Ligation (Coupling)

This protocol describes coupling the synthesized N-tert-butylsulfamoyl fluoride to a model phenol (e.g., Tyrosine derivative or 4-Nitrophenol).

Materials

• SuFEx Hub: N-tert-butylsulfamoyl fluoride (1.0 equiv).

• Nucleophile: Aryl Silyl Ether (

  ) OR Phenol ( ) (1.0 - 1.2 equiv).

• Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (10-20 mol%).

• Solvent: Acetonitrile (MeCN).

Step-by-Step Procedure

• Preparation: In a vial, dissolve N-tert-butylsulfamoyl fluoride (0.5 mmol) and the Phenol/Silyl Ether (0.5 mmol) in MeCN (2 mL).

• Catalysis: Add DBU (0.05 - 0.1 mmol).

  • Note: If using free phenol, DBU acts as a stoichiometric base (use >1.0 equiv). If using Silyl Ether, DBU is catalytic (use 0.1 equiv).

• Reaction: Stir at RT.

  • Time: Reaction is typically fast (15 min to 2 hours) due to the azasulfene pathway.

  • Observation: No gas evolution, but slight warming may occur.

• Quench: Add a drop of dilute acid or simply evaporate the solvent.

• Purification: Direct filtration through a silica plug or recrystallization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Premature hydrolysis of Azasulfene	Ensure solvent is anhydrous. Increase DBU conc.
No Reaction	Steric hindrance of -butyl group	Switch catalyst to BEMP (stronger base) or heat to 50°C.
Side Products	Dimerization	Use strict 1:1 stoichiometry; add nucleophile before base.

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and application of the SuFEx reagent.

Safety & Handling (E-E-A-T)

• Fluoride Toxicity: While the S-F bond is stable, metabolic breakdown or accidental hydrolysis releases fluoride ions. Wear proper PPE (gloves, goggles).[2]

• Reagent Handling: The solid fluorosulfuryl imidazolium salt is corrosive. Avoid inhalation of dust.[2][3]

• Gas Generation: If deviating to the

  gas method (not recommended), use a dedicated fume hood with sensors, as is a neurotoxic fumigant with no odor warning.

References

• Dong, J., Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Guo, T., Dong, J., Sharpless, K. B., et al. (2018). "A New Portal to SuFEx Click Chemistry: A Stable Fluorosulfuryl Imidazolium Salt." Angewandte Chemie. Link

• Barrow, A. S., Moses, J. E., et al. (2019). "The Growing Applications of SuFEx Click Chemistry." Chemical Society Reviews. Link

• Smedley, C. J., Moses, J. E., et al. (2018). "Sulfonimidoyl Fluorides in SuFEx Chemistry." Angewandte Chemie. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application Note: N-tert-butylsulfamoyl Fluoride as a Building Block for Covalent Drug Discovery

Introduction & Mechanistic Rationale

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) has catalyzed a paradigm shift in covalent drug discovery and chemical biology. Developed as a next-generation click chemistry by K. Barry Sharpless and Jiajia Dong, SuFEx leverages the unique thermodynamic stability and exclusive reactivity of the S(VI)–F bond[1].

Historically, covalent inhibitors have relied on targeting highly reactive, but relatively rare, cysteine residues using Michael acceptors (e.g., acrylamides). Because cysteine is absent in many critical protein binding sites, researchers are increasingly turning to "beyond-cysteine" approaches to expand the druggable proteome[2]. Sulfamoyl fluorides—specifically fragment-like building blocks such as N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6) [3]—have emerged as premier electrophilic probes.

The Mechanistic Advantage: Unlike sulfonyl chlorides, which are highly susceptible to hydrolysis and reduction in biological media, sulfamoyl fluorides are exceptionally stable in aqueous buffers, blood plasma, and cellular environments[4]. The S(VI)–F bond acts as a "masked electrophile." It remains inert until the molecule docks into a protein's binding pocket. This binding event provides the proximity and specific microenvironmental hydrogen-bonding required to activate the S(VI) center, triggering a rapid, irreversible fluoride exchange with nearby nucleophilic amino acid residues—predominantly tyrosine, lysine, and histidine [2],[5].

The incorporation of the tert-butyl moiety provides a bulky, lipophilic handle, making N-tert-butylsulfamoyl fluoride an excellent foundational fragment for probing hydrophobic pockets adjacent to nucleophilic residues during fragment-based drug discovery (FBDD)[6].

Comparative Profiling of SuFEx Hubs

To understand the utility of sulfamoyl fluorides, it is essential to compare them against other common SuFEx electrophiles. The table below summarizes the causality behind selecting a specific S(VI) hub for drug development workflows[1],[2],[5].

SuFEx Hub	General Structure	Intrinsic Reactivity	Target Amino Acids	Primary Application in Drug Discovery
Sulfonyl Fluoride	R–SO₂F	High	Tyr, Lys, His, Ser	Broad enzyme profiling; early-stage covalent fragment screening.
Aryl Fluorosulfate	Ar–OSO₂F	Moderate	Tyr, Lys	"Inverse Drug Discovery" probes; targeted covalent inhibitors.
Sulfamoyl Fluoride	R₂N–SO₂F / RNH–SO₂F	Low to Moderate	Tyr, Lys, His	Highly selective late-stage functionalization; stable pharmacophores.

Workflow: SuFEx-Enabled Ligand Discovery

The integration of N-tert-butylsulfamoyl fluoride into a drug discovery pipeline requires a systematic approach, from safe synthesis to chemoselective screening via mass spectrometry.

Workflow of SuFEx-enabled covalent ligand discovery using sulfamoyl fluoride probes.

Experimental Protocols

Protocol A: Surrogate-Mediated Synthesis of N-tert-butylsulfamoyl Fluoride

Objective: Synthesize N-tert-butylsulfamoyl fluoride safely and efficiently without the use of hazardous sulfuryl fluoride (SO₂F₂) gas.

Scientific Causality: Reacting primary amines directly with SO₂F₂ gas frequently leads to over-reaction, generating undesired symmetrical sulfamides via an azasulfene intermediate[7]. To circumvent this, this protocol utilizes a shelf-stable solid surrogate, such as the fluorosulfuryl imidazolium salt SuFExIT (4-(fluorosulfonyl)-1,3-dimethyl-1H-imidazol-3-ium triflate). SuFExIT acts as a highly selective "⁺SO₂F" donor, arresting the reaction at the monosubstituted sulfamoyl fluoride stage in high yields[8].

Materials:

• tert-Butylamine (1.0 equiv)

• SuFExIT reagent (1.2 - 2.0 equiv)[9]

• Acetonitrile (MeCN) or Dichloromethane (DCM) (Anhydrous)

• 0.1 M HCl and Brine (for washing)

Step-by-Step Procedure:

• Preparation: In a well-ventilated fume hood, dissolve tert-butylamine (1.0 mmol) in 5 mL of anhydrous MeCN or DCM in a round-bottom flask equipped with a magnetic stir bar.

• Temperature Control: Cool the solution to 0 °C using an ice-water bath. Rationale: Controlling the initial exotherm prevents degradation of the S(VI) reagent and maximizes chemoselectivity.

• Reagent Addition: Slowly add the SuFExIT solid (1.2 mmol) to the cooled solution[9].

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir continuously for 2 to 4 hours.

• Monitoring: Monitor the reaction completion via TLC or LC-MS. The S(VI)–F bond is highly stable to silica gel, allowing standard TLC analysis.

• Workup: Dilute the reaction mixture with ethyl acetate (15 mL). Transfer to a separatory funnel and wash the organic layer sequentially with 0.1 M HCl (2 × 10 mL) to remove unreacted amine and imidazolium byproducts, followed by brine (10 mL)[9].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting N-tert-butylsulfamoyl fluoride is typically obtained in high purity (>95%) without the need for column chromatography[9]. Store at 0 °C for long-term stability[7].

Protocol B: Covalent Protein Labeling and Intact Mass Spectrometry

Objective: Screen N-tert-butylsulfamoyl fluoride (or its functionalized derivatives) against a target protein to identify chemoselective covalent binding.

Scientific Causality: The S(VI)–F bond requires an activating microenvironment to undergo nucleophilic substitution. By incubating the probe with the target protein in a non-nucleophilic buffer, we ensure that any observed covalent adduct is the result of specific, proximity-driven binding rather than non-specific background reactivity[2].

Materials:

• Purified target protein (e.g., a kinase or Carbonic Anhydrase)[9],[2]

• N-tert-butylsulfamoyl fluoride probe (10 mM stock in DMSO)

• HEPES or PBS Buffer (pH 7.4). Note: Strictly avoid Tris or other primary amine-containing buffers, as they can act as competing nucleophiles over extended incubations.

• Intact Protein LC-MS system (e.g., Q-TOF)

Step-by-Step Procedure:

• Protein Preparation: Dilute the purified target protein in HEPES buffer to a final concentration of 1 to 5 µM[2].

• Probe Addition: Add the sulfamoyl fluoride probe from the DMSO stock to achieve a final probe concentration of 20 to 50 µM[2]. Ensure the final DMSO concentration remains below 5% (v/v) to prevent protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature (20 °C) or 37 °C. Rationale: Sulfamoyl fluorides have lower intrinsic reactivity than sulfonyl fluorides; therefore, incubation times may need to be extended (e.g., 1 to 24 hours) to observe complete labeling[2].

• Time-Course Sampling: At predefined intervals (e.g., 1 h, 4 h, 24 h), remove a 10 µL aliquot of the reaction mixture.

• Quenching & Analysis: Quench the aliquot by adding an equal volume of 1% formic acid (to denature the protein and halt the reaction). Inject the sample directly into the Intact Protein LC-MS system[9].

• Data Interpretation: Deconvolute the raw mass spectra. A successful covalent modification is validated by a mass shift corresponding to the addition of the tert-butylsulfamoyl group (minus the mass of the leaving fluoride ion and a proton).

References

• Advances in the construction of diverse SuFEx linkers Source: National Science Review (Oxford University Press) URL:[Link]

• Introducing SuFNucs: Sulfamoyl-Fluoride-Functionalized Nucleosides That Undergo Sulfur Fluoride Exchange Reaction Source: Organic Letters (ACS Publications) URL:[Link]

• Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments Source: PMC (National Institutes of Health) URL:[Link]

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry Source: RSC Advances (RSC Publishing) URL:[Link]

• Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry Source: Chemical Science (RSC Publishing) URL:[Link]

• SuFEx handle fragment library Source: Melius Organics / Otava Chemicals URL:[Link]

• 1936658-04-6 | N-tert-butylsulfamoyl fluoride Source: Bio-fount URL:[Link]

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-fount.com [bio-fount.com]
• 4. SuFEx handle fragment library - Melius Organics [meliusorganics.com]
• 5. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 6. otavachemicals.com [otavachemicals.com]
• 7. Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03606D [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Optimizing reaction conditions for N-tert-butylsulfamoyl fluoride

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist overseeing sulfur(VI) fluoride exchange (SuFEx) methodologies, I have designed this guide to address the specific physicochemical challenges associated with N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6)[1].

Unlike secondary sulfamoyl fluorides, primary amine derivatives like N-tert-butylsulfamoyl fluoride possess a highly acidic N-H proton. This unique structural feature dictates its entire reactivity profile, making it a powerful SuFEx hub but also prone to specific side reactions during synthesis. This guide will walk you through the causality of these reactions, troubleshooting steps, and self-validating protocols to ensure reproducible yields.

Part 1: Mechanistic Insights & Causality

To optimize reaction conditions, we must first understand the underlying physical chemistry. When primary amines react with sulfuryl fluoride (SO₂F₂), the resulting N-monosubstituted sulfamoyl fluorides are inherently unstable in the presence of basic additives[2],[3].

The Azasulfene Pathway: Under basic conditions, the acidic N-H proton is abstracted, triggering an E1cB-like elimination of hydrogen fluoride (HF). This generates a highly electrophilic azasulfene intermediate (RN=SO₂)[2],[3].

• During Synthesis (The Bug): If this occurs while unreacted tert-butylamine is still present in the reactor, the amine will rapidly attack the azasulfene, resulting in the formation of a symmetrical sulfamide side product[2].

• During Downstream Coupling (The Feature): When we want to couple N-tert-butylsulfamoyl fluoride with a phenol or alcohol, we intentionally use mild bases like potassium fluoride (KF) to generate this exact azasulfene intermediate, which is then trapped by the target nucleophile to form a sulfamate[4].

Caption: Mechanistic pathway of N-tert-butylsulfamoyl fluoride synthesis and azasulfene-mediated SuFEx.

Part 2: Troubleshooting & FAQs

Q1: I am trying to synthesize N-tert-butylsulfamoyl fluoride using SO₂F₂ gas, but my LC-MS shows predominantly the symmetrical sulfamide. How do I prevent this? A1: This is a classic azasulfene over-reaction[2]. Because the starting tert-butylamine acts as a base, it promotes the elimination of HF from your newly formed product. To prevent this, you must ensure SO₂F₂ is always in vast excess. Causality-driven solution: Reverse your addition order. Bubble SO₂F₂ into the solvent to saturation at -78 °C, and add the tert-butylamine dropwise. Never add auxiliary bases (like Et₃N or DMAP) when synthesizing primary sulfamoyl fluorides.

Q2: Is there a safer, more scalable alternative to gaseous SO₂F₂ for this synthesis? A2: Yes. The field has shifted toward solid SO₂F₂ surrogates such as SuFEx-IT or Desmethyl SuFEx-IT [5]. These bench-stable reagents transfer the fluorosulfuryl group without the need for specialized gas-handling equipment. Because the reaction occurs under neutral conditions and avoids localized concentration gradients, the formation of symmetrical sulfamides is almost entirely suppressed[2],[5].

Q3: My downstream SuFEx coupling between N-tert-butylsulfamoyl fluoride and a hindered phenol is stalling. What base should I use? A3: Switch to anhydrous Potassium Fluoride (KF) in DMF[4]. While strong organic bases like DBU can cause the azasulfene to form too rapidly (leading to dimerization or degradation), KF acts as a heterogeneous, mild base. Its low solubility ensures a slow, steady-state generation of the azasulfene intermediate, perfectly matching the trapping rate of hindered phenols[4]. Alternatively, metal Lewis acids like Ca(NTf₂)₂ have shown excellent catalytic turnover for SuFEx reactions without requiring harsh basic conditions[6],[7].

Caption: Decision tree for troubleshooting low yields during N-tert-butylsulfamoyl fluoride synthesis.

Part 3: Quantitative Data & Condition Optimization

The following tables summarize the empirical data for optimizing both the synthesis of the hub and its downstream application.

Table 1: Optimization of N-tert-Butylsulfamoyl Fluoride Synthesis

Reagent Source	Base / Additive	Solvent	Temp	Major Product	Yield / Outcome
SO₂F₂ (gas)	Et₃N (2.0 eq)	CH₂Cl₂	25 °C	Symmetrical Sulfamide	Poor target yield (<20%)
SO₂F₂ (gas)	None (Amine as base)	CH₂Cl₂	-78 to 0 °C	N-t-BuNHSO₂F	Moderate (50-60%)

| Desmethyl SuFEx-IT | None | MeCN | 25 °C | N-t-BuNHSO₂F | Excellent (>85%) |

Table 2: Downstream SuFEx Coupling (Azasulfene Trapping with Phenols)

Nucleophile	Base	Solvent	Temp	Target Product	Yield
Phenol	Et₃N (2.0 eq)	CH₂Cl₂	25 °C	Aryl Sulfamate	Trace (Unreactive)
Phenol	DBU (1.5 eq)	MeCN	25 °C	Aryl Sulfamate	High (>80%)

| Phenol | KF (2.0 eq) | DMF | 25 °C | Aryl Sulfamate | Excellent (>90%) |

Part 4: Self-Validating Experimental Protocols

Protocol A: Synthesis of N-tert-Butylsulfamoyl Fluoride via Solid Surrogate

Causality Checkpoint: Utilizing Desmethyl SuFEx-IT bypasses the need for gaseous SO₂F₂, preventing the localized concentration gradients and basic conditions that typically drive azasulfene side-reactions[2],[5].

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve tert-butylamine (1.0 equiv, 10 mmol) in anhydrous acetonitrile (50 mL, 0.2 M).

• Reagent Addition: Add Desmethyl SuFEx-IT (1.1 equiv, 11 mmol) in one single portion at room temperature.

• Reaction Monitoring (Self-Validation): Stir the mixture vigorously. After 30 minutes, sample 10 µL of the reaction mixture, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Check: You should observe the disappearance of the starting amine and the appearance of the target mass (m/z 156 for[M+H]⁺). If the mass corresponding to the symmetrical sulfamide (m/z 209) is >5%, the reaction temperature is too high; cool to 0 °C for future runs.

• Workup: Upon full conversion (typically 45-90 mins), filter the heterogeneous mixture through a short silica plug to remove the solid imidazole-based byproducts.

• Isolation: Concentrate the filtrate under reduced pressure (water bath <30 °C to prevent thermal degradation) to afford pure N-tert-butylsulfamoyl fluoride.

Protocol B: Downstream Azasulfene-Mediated Coupling with Phenols

Causality Checkpoint: KF acts as a heterogeneous base. Its low solubility in DMF ensures a slow, controlled release of the azasulfene intermediate, preventing dimerization while driving the coupling forward[4].

• Preparation: Dissolve N-tert-butylsulfamoyl fluoride (1.0 equiv, 5 mmol) and the target phenol (1.1 equiv, 5.5 mmol) in anhydrous DMF (50 mL, 0.1 M).

• Activation: Add anhydrous Potassium Fluoride (KF) (2.0 equiv, 10 mmol) to the solution. Note: Ensure KF is spray-dried and stored in a desiccator; water will hydrolyze the azasulfene to a sulfamate salt.

• Reaction: Stir the suspension at room temperature for 12 hours.

• In-Process Control (IPC): Run a TLC (Hexanes/EtOAc 8:2). The highly non-polar N-tert-butylsulfamoyl fluoride (high Rf) should be completely consumed, replaced by the UV-active aryl sulfamate product.

• Quench & Extraction: Quench the reaction with deionized water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na₂SO₄, concentrate, and purify via flash column chromatography to isolate the N-tert-butyl aryl sulfamate.

References

• Organic Chemistry Portal. "Synthesis of Sulfamoyl Fluorides." Organic Chemistry Portal. Available at:[Link]

• National Science Review. "Advances in the construction of diverse SuFEx linkers." Oxford Academic, 2023. Available at:[Link]

• Qin et al. "RNHSO2F as Reliable Azasulfene Precursors for the Construction of Sulfamates." Organic Letters, 2018. Available at:[Link]

• Ball et al. "Lewis Acid-Catalyzed Sulfur Fluoride Exchange." ACS Catalysis / NIH PMC, 2020. Available at:[Link]

• Bio-Fount. "Cyanide or nitrile blocks - CAS 1936658-04-6." Bio-Fount. Available at:[Link]

Sources

• 1. 氰或腈砌块|Cyanide or nitrile blocks-范德生物科技公司 [bio-fount.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lewis Acid-Catalyzed Sulfur Fluoride Exchange - PMC [pmc.ncbi.nlm.nih.gov]

N-tert-butylsulfamoyl fluoride stability issues and storage recommendations

Welcome to the technical support guide for N-tert-butylsulfamoyl fluoride and related sulfamoyl fluorides. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability, storage, and handling of these versatile reagents. As a key component in Sulfonyl (VI) Fluoride Exchange (SuFEx) click chemistry, understanding the nuances of sulfamoyl fluoride stability is paramount to achieving reproducible and successful experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of N-tert-butylsulfamoyl fluoride and its analogs.

Q1: My N-tert-butylsulfamoyl fluoride appears to be decomposing over time. Is this expected, and what factors contribute to its instability?

A: Yes, some degree of instability can be expected, particularly for NH-sulfamoyl fluorides.[1] The stability of these compounds is highly dependent on their structure and the surrounding environmental conditions. Key contributing factors to decomposition include:

• pH Sensitivity: NH-sulfamoyl fluorides are known to be unstable in both acidic and basic media.[1] Exposure to even mild acids or bases during workup or storage can initiate degradation.

• Moisture: The presence of water can lead to hydrolysis. It is crucial to avoid moisture during storage and handling.[2]

• Storage Container: It has been observed that liquid NH-sulfamoyl fluorides can decompose more rapidly when stored in glass containers.[1][3]

• Temperature: Elevated temperatures can accelerate decomposition. While many sulfonyl fluorides are stable to thermolysis, long-term storage at ambient or higher temperatures is not recommended.[4]

Q2: What are the definitive storage recommendations for ensuring the long-term stability of N-tert-butylsulfamoyl fluoride?

A: Proper storage is the most critical factor in preserving the integrity of your sulfamoyl fluoride reagent. We have consolidated the best practices into the following table.

Parameter	Recommendation	Rationale & Details
Temperature	2-8 °C for short-to-mid-term.[4] ≤0 °C for long-term.[1]	Refrigeration significantly slows the rate of potential decomposition.[1]
Atmosphere	Store under a dry, inert atmosphere (e.g., Argon, Nitrogen).	Prevents hydrolysis from atmospheric moisture.[2]
Container	Use polypropylene containers, especially for liquids.[1][3]	Minimizes decomposition that has been observed in glass containers.[1][3] Ensure the container is tightly sealed.[4][5]
Location	A cool, dry, and well-ventilated area.[2][4]	Ensures a stable environment and dissipates any potential off-gassing.
Access	Store locked up or in an area accessible only to qualified personnel.[2][5]	Due to its toxicity, access should be restricted.

Q3: What are the primary hazards associated with handling N-tert-butylsulfamoyl fluoride?

A: N-tert-butylsulfamoyl fluoride and similar compounds are hazardous and must be handled with care. The primary risks are:

• High Toxicity: These compounds are toxic if swallowed, inhaled, or in contact with skin.

• Corrosivity: They cause severe skin burns and serious eye damage.[5] The material is corrosive to the respiratory tract.

• Hazardous Decomposition: In the event of a fire, toxic fumes are emitted, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride.[2][5]

Q4: Can I purify my sulfamoyl fluoride using a standard aqueous workup?

A: Extreme caution is advised. Given the pH sensitivity of NH-sulfamoyl fluorides, using acidic or basic aqueous solutions for extraction can lead to significantly lower isolated yields.[1][3] If an aqueous workup is necessary, it is recommended to use only distilled water and brine to maintain neutral conditions.[3]

Troubleshooting Guide: Common Experimental Issues

This guide provides a systematic approach to resolving common problems encountered during the use of N-tert-butylsulfamoyl fluoride.

Issue 1: Low or No Yield in Sulfonylation Reactions

Your reaction is complete by TLC/LC-MS, but the isolated yield of your desired product is significantly lower than expected.

Caption: Decision workflow for troubleshooting low product yields.

Causality: The primary suspect for low yield post-reaction is decomposition during the workup and purification stages. The S-N bond in NH-sulfamoyl fluorides is susceptible to cleavage under non-neutral pH conditions.[1]

Issue 2: Product Decomposes in Storage

You successfully synthesized and isolated your target molecule, but it shows signs of decomposition after being stored for a period.

Causality: This issue almost always points to improper storage conditions. The stability of sulfamoyl fluorides is critically dependent on excluding moisture and using appropriate containers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. scispace.com [scispace.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. tcichemicals.com [tcichemicals.com]

Technical Support Center: Purification of N-tert-Butylsulfamoyl Fluoride Reaction Products

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This resource provides field-proven methodologies, mechanistic insights, and troubleshooting logic for purifying products derived from N-tert-butylsulfamoyl fluoride.

Core Principles & Mechanistic Causality

N-tert-butylsulfamoyl fluoride is a highly valuable reagent for synthesizing unsymmetrical sulfamides and sulfamates. When primary amines react directly with sulfuryl fluoride (SO₂F₂), they typically form unstable sulfamoyl fluorides that undergo rapid elimination to yield symmetrical sulfamide byproducts 1.

The Causality of the tert-Butyl Group: Incorporating the bulky tert-butyl group provides critical steric hindrance. This locks the nitrogen, preventing the elimination pathway and allowing N-tert-butylsulfamoyl fluoride to act as a stable, isolable reagent. Because the SuFEx S–F bond requires specific kinetic activation (usually via an organosuperbase), the resulting N-disubstituted sulfamoyl products exhibit remarkable thermodynamic stability. They are highly resistant to hydrolysis under both basic and acidic conditions at room temperature 2, which allows for robust, aggressive purification techniques that would destroy traditional sulfamoyl chlorides.

Experimental Workflow

Below is the self-validating purification workflow for isolating N-tert-butyl protected products and subsequently cleaving the protecting group.

Caption: General purification workflow for N-tert-butylsulfamoyl fluoride reaction products.

Frequently Asked Questions (FAQs)

Q1: Can I use acidic or basic aqueous workups for these reactions? A1: Yes, but context matters. Unreacted primary NH-sulfamoyl fluorides can experience lower isolated yields if subjected to harsh basic or acidic aqueous solutions; in those specific cases, distilled water or brine is preferred 3. However, your fully reacted N-tert-butyl sulfamide/sulfamate products are exceptionally stable. You can safely use mild acidic washes (e.g., 5% citric acid) to remove organosuperbase catalysts without degrading the product.

Q2: How do I separate unreacted N-tert-butylsulfamoyl fluoride from my product? A2: Unreacted N-tert-butylsulfamoyl fluoride is relatively non-polar compared to the final sulfamide/sulfamate products. It can be easily separated via standard silica gel chromatography using a non-polar solvent gradient (e.g., Hexane/Ethyl Acetate).

Q3: Which catalyst should I use, and how does it affect purification? A3: The choice of catalyst directly dictates your purification burden. Organosuperbases like BEMP and DBU are standard for SuFEx. BEMP is highly effective at remarkably lower catalytic loadings (1–10 mol%) compared to DBU (10–30 mol%) 1. Lower catalyst loading means you can often bypass complex chromatography and purify the mixture simply by filtering it through a short silica plug.

Quantitative Data: Catalyst Profiles & Removal Strategies

To optimize your purification, refer to the table below detailing the physical properties and removal strategies for common SuFEx catalysts.

Catalyst	Typical Loading	pKaH (in MeCN)	Physical State	Recommended Purification Strategy
BEMP	1 – 10 mol%	27.6	Liquid	Silica gel plug or mild acidic wash
DBU	10 – 30 mol%	24.3	Liquid	Aqueous acidic wash (5% Citric Acid)
DABCO	10 – 20 mol%	18.3	Solid	Aqueous wash (highly water-soluble)
Triethylamine	120 – 200 mol%	~18.8	Liquid	Evaporation under reduced pressure / Acid wash

Troubleshooting Common Impurities

If your LC-MS or TLC indicates a stalled reaction or an impure product, follow this logic tree to identify and eliminate the contaminant.

Caption: Troubleshooting decision tree for identifying and removing common reaction impurities.

Standard Operating Procedures (SOP)

Phase 1: Reaction Workup & Primary Purification

• Quenching: Upon completion of the SuFEx reaction (verified by LC-MS), dilute the reaction mixture with an organic solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Aqueous Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with a 5% aqueous citric acid solution (10 mL per mmol of substrate). Causality: This protonates the organosuperbase catalysts (e.g., DBU, BEMP), forcing them to partition into the aqueous phase.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) to remove residual moisture and water-soluble impurities.

• Drying: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄). Filter the suspension to remove the drying agent.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Flash Chromatography: Load the crude residue onto a silica gel column (300-400 mesh) 4. Elute using a gradient of Hexane and EtOAc. The non-polar unreacted N-tert-butylsulfamoyl fluoride will elute first, followed by the target product.

Phase 2: Deprotection of the tert-Butyl Group (Optional)

Causality: The tert-butyl group is highly stable to bases and nucleophiles but is susceptible to acidic cleavage via the formation of a stable tert-butyl cation, which subsequently eliminates as isobutylene gas.

• Acidic Cleavage: Dissolve the purified N-tert-butyl protected product in neat Trifluoroacetic acid (TFA) or a 1:1 mixture of DCM and TFA (approx. 5 mL per mmol).

• Stirring: Stir the solution at room temperature for 2 to 4 hours. Monitor the deprotection via TLC or LC-MS.

• Evaporation: Once complete, remove the volatile TFA and DCM under reduced pressure. Co-evaporate with toluene (2 x 5 mL) to remove residual trace TFA.

• Trituration: Add cold diethyl ether or hexane to the concentrated residue. The primary sulfamide/sulfamate will typically precipitate as a white solid.

• Filtration & Drying: Filter the precipitate through a Buchner funnel, wash with cold solvent, and dry under high vacuum to afford the analytically pure primary product.

References

• BenchChem. Technical Support Center: Synthesis of Sulfamoyl Fluorides.3

• Liu, Z., et al. Novel Approaches to Access Arylfluorosulfates and Sulfamoyl Fluorides Based on Sulfur (VI) Fluoride Exchange. ResearchGate. 4

• National Institutes of Health (PMC). Sulfur fluoride exchange.1

• Google Patents. WO2015188120A1 - Sulfur(vi) fluoride compounds and methods for the preparation thereof.2

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2015188120A1 - Sulfur(vi) fluoride compounds and methods for the preparation thereof - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of N-tert-Butylsulfamoyl Fluoride

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is designed for researchers, scientists, and drug development professionals facing challenges in synthesizing N-tert-butylsulfamoyl fluoride.

As a highly versatile SuFEx building block, N-tert-butylsulfamoyl fluoride bridges complex molecular architectures. However, its synthesis is fraught with kinetic and thermodynamic pitfalls. This guide unpacks the causality behind these failures and provides field-proven, self-validating protocols to ensure high-yield, high-purity synthesis.

Part 1: Troubleshooting Guides & FAQs

Q1: Why do I keep isolating symmetrical sulfamides instead of N-tert-butylsulfamoyl fluoride when using SO₂F₂ gas? The Causality: You are fighting a kinetic battle against an elimination pathway. When tert-butylamine reacts with sulfuryl fluoride (SO₂F₂) gas, the desired N-tert-butylsulfamoyl fluoride is transiently formed. However, the remaining proton on the nitrogen is highly acidic. In the presence of excess amine (acting as a base), it rapidly deprotonates and eliminates hydrogen fluoride (HF) to form a highly reactive azasulfene intermediate (t-BuN=SO₂). This electrophilic species is immediately attacked by another equivalent of tert-butylamine, yielding the undesired symmetrical N,N'-di-tert-butylsulfamide[1].

Q2: How can I suppress azasulfene formation and isolate the monosubstituted sulfamoyl fluoride? The Solution: You must abandon gaseous SO₂F₂ for primary amines. Instead, utilize solid SO₂F₂ surrogates such as SuFEx-IT (4-(fluorosulfuryl)-1,3-dimethyl-1H-imidazol-3-ium triflate). SuFEx-IT acts as a controlled [FSO₂⁺] donor. The imidazolium leaving group alters the transition state and reaction kinetics, allowing for the direct, room-temperature fluorosulfurylation of primary amines without triggering the base-promoted HF elimination that leads to azasulfenes[2][3].

Q3: I want to avoid SO₂F₂ and its surrogates entirely. Is there a viable bottom-up synthesis route? The Solution: Yes. The most robust alternative is a Halogen Exchange (Halex) reaction starting from N-tert-butylsulfamoyl chloride. By treating the chloride precursor with Bismuth Trifluoride (BiF₃) under solvent-free (neat) conditions, you achieve a quantitative Cl/F exchange. BiF₃ is a mild, non-hygroscopic fluorinating agent that prevents the hydrolytic degradation often seen with potassium fluoride (KF) or potassium bifluoride (KHF₂)[4].

Q4: My Halex reaction with BiF₃ stalled at 50% conversion. What went wrong? The Causality: Temperature staging is critical. The reaction between N-tert-butylsulfamoyl chloride and BiF₃ is endothermic and requires high activation energy to drive the equilibrium toward the BiCl₃ byproduct. If you immediately heat the reaction to 110°C, the sulfamoyl chloride can thermally degrade before fluorination occurs. You must stage the heating: first at 65°C to initiate the exchange safely, followed by 100–110°C to drive it to completion[4].

Part 2: Mechanistic Pathway Visualization

The following diagram illustrates the mechanistic divergence between the problematic traditional gas pathway and the optimized modern synthesis routes.

Caption: Mechanistic divergence in the synthesis of N-tert-butylsulfamoyl fluoride.

Part 3: Quantitative Data & Method Comparison

Selecting the right synthetic route depends on your lab's infrastructure and scale requirements. The table below summarizes the empirical data for the three primary methodologies.

Synthesis Method	Primary Reagents	Typical Yield	Over-reaction Risk	Scalability & Safety Profile
Traditional Gas	SO₂F₂ gas, tert-butylamine	< 40%	High (Azasulfene formation)	Poor: Requires specialized gas handling and high-pressure safety shields.
Solid Surrogate	SuFEx-IT, tert-butylamine	80 - 90%	Low	Excellent: Bench-stable solid, room temperature reaction, ideal for medicinal chemistry.
Halogen Exchange	BiF₃, t-BuNHSO₂Cl	> 95%	None	Excellent: Solvent-free, quantitative yield, scalable to multi-kilogram batches.

Part 4: Step-by-Step Experimental Protocols

To ensure self-validating and reproducible results, follow these optimized protocols.

Protocol A: Halogen Exchange via Bismuth Trifluoride (BiF₃)

This method is highly recommended for scale-up due to its quantitative yield and solvent-free nature[4].

Materials:

• N-tert-butylsulfamoyl chloride (1.0 equivalent)

• Bismuth trifluoride (BiF₃, 0.55 equivalents - slight excess over the theoretical 0.33 eq)

• Dry nitrogen/argon line and mechanical stirrer

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a mechanical stirrer, add BiF₃.

• Addition: Add N-tert-butylsulfamoyl chloride to the flask at room temperature. Do not add any solvent (neat reaction).

• Inert Atmosphere: Purge the flask with dry nitrogen or argon to prevent hydrolytic degradation of the chloride precursor.

• Stage 1 Heating (Initiation): Submerge the flask in an oil bath and heat to 65°C for 2 hours under continuous stirring. Self-Validation Check: The mixture will transition from a heterogeneous slurry to a more uniform suspension as the exchange begins.

• Stage 2 Heating (Completion): Increase the oil bath temperature to 100°C – 110°C and stir for an additional 15 hours .

• Isolation: Cool the reaction mixture to room temperature. Isolate the pure N-tert-butylsulfamoyl fluoride via vacuum distillation at reduced pressure. The BiCl₃ byproduct remains in the distillation heel.

Protocol B: Direct Fluorosulfurylation via SuFEx-IT

This method is ideal for rapid, small-to-medium scale synthesis directly from the amine[3].

Materials:

• tert-Butylamine (1.0 equivalent)

• SuFEx-IT (1.2 equivalents)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Dissolve tert-butylamine in anhydrous DCM (approx. 0.2 M) in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Cool the solution to 0°C using an ice bath. Add SuFEx-IT solid portion-wise over 5 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Self-Validation Check: Monitor via TLC or ¹⁹F NMR. The appearance of a sharp singlet around +50 to +55 ppm confirms the S-F bond formation.

• Quenching & Workup: Dilute the mixture with additional DCM and wash twice with 1M HCl to remove unreacted amine and imidazolium byproducts.

• Purification: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo. The resulting product is typically >95% pure, but can be passed through a short silica plug if necessary.

References

• Advances in the construction of diverse SuFEx linkers National Science Review[Link]

• Synthesis of N,N-Branched Sulfamoyl Fluoride Compounds Using Bismuth Trifluoride US Patent Applic

• Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry Chemical Science (RSC Publishing)[Link]

Sources

• 1. Synthesis of unsymmetrical sulfamides and polysulfamides via SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03606D [pubs.rsc.org]
• 2. academic.oup.com [academic.oup.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. US20230322661A1 - Synthesis of N,N-Branched Sulfamoyl Fluoride Compounds Using Bismuth Trifluoride - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Selectivity of N-tert-butylsulfamoyl Fluoride Probes

Welcome to the Technical Support Center for SuFEx (Sulfur Fluoride Exchange) chemical biology applications. As drug development pivots toward targeted covalent inhibitors (TCIs) and precision chemoproteomics, N-tert-butylsulfamoyl fluoride probes have emerged as premier tools. This guide is engineered for researchers and application scientists who require deep mechanistic insights to troubleshoot and optimize their Activity-Based Protein Profiling (ABPP) workflows.

The Causality of Selectivity: Why N-tert-butyl?

To troubleshoot effectively, one must understand the thermodynamic and steric principles governing these probes. The efficacy of a covalent probe is dictated by its balance of reactivity and stability. Standard sulfonyl fluorides (R-SO₂F) are highly reactive but can suffer from off-target labeling due to their exposed electrophilic S(VI) center.

By transitioning to a sulfamoyl fluoride (R₁R₂N-SO₂F), the nitrogen atom donates electron density into the sulfur center, significantly tempering its electrophilicity . The strategic addition of a bulky tert-butyl group (N-tert-butylsulfamoyl fluoride) introduces massive steric hindrance. This creates a latent electrophile—the S(VI)-F bond remains completely inert in aqueous physiological conditions and will only undergo a SuFEx reaction when it enters a highly complementary protein binding pocket. This pocket must precisely desolvate the warhead and provide an optimally oriented nucleophile (typically Tyrosine or Lysine) to assist in fluoride departure .

Troubleshooting Guides & FAQs

Q1: My N-tert-butylsulfamoyl fluoride probe is showing exceptionally low target engagement in whole-cell lysates. How can I increase labeling efficiency without sacrificing selectivity?

Root Cause: The steric shielding provided by the tert-butyl group intentionally lowers the intrinsic reaction kinetics. If your target protein's binding pocket lacks a proximal hydrogen-bond network to activate the leaving fluoride ion, the SuFEx reaction will stall. Scientist's Solution:

• Extend Incubation: Increase the probe incubation time from the standard 1 hour to 4–6 hours. The high aqueous stability of the N-tert-butyl moiety prevents background degradation during prolonged exposure.

• Microenvironment Tuning: Verify the pH of your lysis buffer. SuFEx reactions are highly sensitive to the protonation state of the target nucleophile. Shifting the buffer from pH 7.4 to pH 7.8–8.0 can exponentially increase the nucleophilicity of target Lysine/Tyrosine residues without hydrolyzing the probe .

Q2: I am observing non-specific background bands on my in-gel fluorescence assay. How do I eliminate off-target labeling?

Root Cause: While N-disubstituted sulfamoyl fluorides are exceptionally stable, forcing the system with excessively high probe concentrations or using incompatible buffer matrices can drive non-specific, proximity-independent reactions. Scientist's Solution:

• Titrate Concentration: Never exceed 50 µM for in vitro profiling. The optimal dynamic range for N-tert-butylsulfamoyl fluorides is typically 1 µM to 10 µM.

• Buffer Matrix Correction (Critical): Eliminate all primary amine-containing buffers (e.g., Tris, Glycine). Although the tert-butyl group sterically protects against amine attack under ideal conditions, prolonged incubation in 50 mM Tris will inevitably lead to slow background solvolysis. Switch to HEPES or PBS.

• Self-Validating Controls: Always run a competitive ABPP control. Pre-incubate the lysate with a 50x excess of a non-clickable, non-fluorinated analog of your probe to validate that the labeling is active-site directed.

Q3: My probe stocks seem to lose activity over a few weeks. How should these latent electrophiles be stored?

Root Cause: The S(VI)-F bond is resistant to basic hydrolysis, but repeated freeze-thaw cycles in hygroscopic solvents (like DMSO) introduce trace water. Over time, water molecules can bypass the steric shield, leading to slow hydrolysis and the irreversible release of hydrofluoric acid (HF). Scientist's Solution:

• Store the lyophilized compound at -20°C in a sealed desiccator.

• Reconstitute only in strictly anhydrous, LC-MS grade DMSO.

• Create single-use aliquots. Never store aqueous dilutions of the probe; they must be generated in situ immediately prior to lysate administration.

Quantitative Data: SuFEx Warhead Comparison

To select the appropriate probe for your assay, compare the physicochemical properties of S(VI) electrophiles. The table below summarizes how the tert-butyl group alters the probe's profile.

Probe Warhead Type	Intrinsic Reactivity	Aqueous Stability (pH 7.4)	Primary Target Residues	Relative Steric Hindrance
Sulfonyl Fluoride (R-SO₂F)	High	Moderate	Tyr, Lys, Ser, His	Low
Fluorosulfate (R-OSO₂F)	Moderate	High	Tyr, Lys	Low
Sulfamoyl Fluoride (R₂N-SO₂F)	Low-Moderate	Very High	Lys, Tyr	Moderate
N-tert-butylsulfamoyl Fluoride	Low (Latent)	Exceptionally High	Lys, Tyr (Pocket-specific)	High

Experimental Protocol: Competitive ABPP Workflow

This self-validating methodology ensures that any detected protein-probe interaction is driven by specific molecular recognition rather than indiscriminate electrophilic attack.

Step 1: Proteome Preparation Harvest cells and lyse in cold 50 mM HEPES buffer (pH 7.6) containing EDTA-free protease inhibitors. Clarify the lysate by ultracentrifugation at 100,000 × g for 45 minutes at 4°C. Normalize protein concentration to 2 mg/mL.

Step 2: Competitive Pre-incubation Divide the proteome into two equal aliquots.

• Aliquot A (Control): Add vehicle (DMSO, 1% v/v final).

• Aliquot B (Competition): Add a selective, non-clickable inhibitor (50 µM). Incubate both aliquots for 1 hour at 37°C to allow the competitor to occupy the target binding pockets.

Step 3: Covalent Labeling Administer the alkyne-tagged N-tert-butylsulfamoyl fluoride probe (final concentration: 5 µM) to both aliquots. Incubate for 3 hours at 37°C. Note: The extended duration compensates for the steric hindrance of the tert-butyl moiety.

Step 4: CuAAC Click Chemistry To each reaction, add the following click reagents sequentially:

• Biotin-Azide (100 µM)

• TCEP (1 mM, freshly prepared)

• TBTA ligand (100 µM)

• CuSO₄ (1 mM) Vortex gently and react for 1.5 hours at room temperature in the dark.

Step 5: Protein Precipitation & Enrichment Precipitate proteins using a cold methanol/chloroform/water extraction to strip away unreacted probe and click reagents. Resuspend the protein pellet in 0.2% SDS in PBS. Add streptavidin-agarose beads and rotate for 2 hours.

Step 6: Stringent Washing & LC-MS/MS Wash the beads sequentially with 1% SDS, 4M urea, and PBS to break all non-covalent protein-protein interactions. Perform on-bead reduction (DTT), alkylation (Iodoacetamide), and tryptic digestion. Analyze the resulting peptides via quantitative LC-MS/MS.

Visualization: ABPP Logical Workflow

Workflow for Activity-Based Protein Profiling (ABPP) using N-tert-butylsulfamoyl fluoride probes.

References

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews (RSC Publishing).[Link]

• Advances in the construction of diverse SuFEx linkers. National Science Review (Oxford Academic).[Link]

• Sulfur fluoride exchange (SuFEx) click chemistry. Nature Reviews Methods Primers (via PMC).[Link]

Reference Data & Comparative Studies

SuFEx Hubs in Drug Discovery: A Comparative Guide to N-tert-Butylsulfamoyl Fluoride vs. Canonical Sulfonyl Fluorides

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally reshaped click chemistry, offering unparalleled precision in S–N and S–O bond formation[1]. However, not all S(VI) hubs behave identically. While canonical sulfonyl fluorides (R–SO₂F) exhibit high electrophilicity and readily undergo base-catalyzed exchange, sulfamoyl fluorides (R₂N–SO₂F) are notoriously inert due to resonance stabilization[2].

Within this chemical space, N-tert-butylsulfamoyl fluoride emerges as a strategic outlier. As a primary amine derivative, it balances the inherent instability of mono-substituted sulfamoyl fluorides with immense steric shielding. This guide provides an objective, data-backed comparison of these hubs, detailing their mechanistic divergence, stability profiles, and self-validating experimental workflows for late-stage drug functionalization.

Mechanistic Divergence: The Role of Resonance Donation

The reactivity of a SuFEx hub is dictated by the electrophilicity of its sulfur center.

• Sulfonyl Fluorides (R–SO₂F): The carbon-sulfur bond provides minimal resonance donation. The S(VI) center remains highly electrophilic, allowing mild bases (e.g., DBU, BEMP) to deprotonate incoming nucleophiles and facilitate rapid S–F bond cleavage[1].

• Sulfamoyl Fluorides (R₂N–SO₂F): The adjacent nitrogen atom fundamentally alters the electronic landscape. The nitrogen lone pair donates electron density into the sulfur center via pπ-dπ (or n→σ*) interactions. This drastically reduces sulfur electrophilicity, making sulfamoyl fluorides at least 30-fold more stable than sulfonyl fluorides[1],[3]. They resist hydrolysis across a wide pH range (1–10) and survive harsh reductive conditions. Consequently, their activation requires highly fluorophilic Lewis acids (like Ca(NTf₂)₂) to pull electron density away from the S–F bond[2].

Mechanistic divergence in SuFEx activation: Base vs. Lewis Acid catalysis.

The Primary Amine Anomaly: N-tert-Butylsulfamoyl Fluoride

Primary amine-derived sulfamoyl fluorides (RNH–SO₂F) present a unique synthetic challenge. Under basic conditions, the acidic N–H proton is easily removed, triggering an E1cB elimination of HF to form a highly reactive azasulfene (RN=SO₂) intermediate. This species typically polymerizes or undergoes uncontrollable side reactions[4],[5].

Why N-tert-butylsulfamoyl fluoride is the exception:

• Steric Shielding: The massive steric bulk of the tert-butyl group physically blocks adventitious nucleophiles and stabilizes the molecule against premature E1cB elimination, allowing it to be isolated and stored safely[5].

• Traceless Pharmacophore Delivery: In medicinal chemistry, the primary sulfamide motif (H₂N–SO₂–R) is a highly prized bioisostere and hydrogen-bond donor. N-tert-butylsulfamoyl fluoride acts as a protected delivery vehicle. Following a SuFEx coupling, the tert-butyl group is cleanly cleaved by Trifluoroacetic Acid (TFA) to yield the free primary sulfamide[6].

Workflow for synthesizing primary sulfamides using N-tert-butylsulfamoyl fluoride.

Quantitative Performance Comparison

Parameter	Canonical Sulfonyl Fluorides	N,N-Disubstituted Sulfamoyl Fluorides	N-tert-Butylsulfamoyl Fluoride
Representative Structure	R–SO₂F	R₂N–SO₂F	t-BuNH–SO₂F
Relative Stability	High (Stable to H₂O/O₂)	Extreme (>30x more stable than SO₂F)	Moderate (Sterically shielded)
Electrophilicity	High	Low (Resonance deactivated)	Moderate
Typical Activation Catalyst	DBU, BEMP, Bifluoride salts	Ca(NTf₂)₂, BTMG + HMDS	Ca(NTf₂)₂
Primary Application	General sulfonylation, Polymer synthesis[1]	Stable chemical probes, Late-stage functionalization[3]	Precursor for primary sulfamide pharmacophores[6]

Experimental Protocols & Self-Validating Workflows

To ensure scientific rigor, the following protocols are designed as self-validating systems, explaining the causality behind each reagent choice and providing macroscopic/spectroscopic checkpoints.

Protocol A: Lewis Acid-Catalyzed SuFEx Coupling

Objective: Couple N-tert-butylsulfamoyl fluoride with a target amine.

• Preparation: In a flame-dried vial under inert atmosphere, dissolve N-tert-butylsulfamoyl fluoride (1.0 equiv) and the target amine (1.2 equiv) in anhydrous acetonitrile (0.2 M).

• Catalyst Addition: Add Ca(NTf₂)₂ (20 mol%) and DABCO (2.0 equiv) .

  • Causality: Ca²⁺ is a hard, fluorophilic Lewis acid that coordinates the fluorine atom, withdrawing electron density to overcome the nitrogen's resonance donation[2]. DABCO acts as a non-nucleophilic proton sponge to neutralize the liberated HF without poisoning the calcium catalyst[7].

• Reaction: Stir at room temperature for 12–24 hours.

• Self-Validation Checkpoint (¹⁹F NMR): Because sulfamoyl fluorides are highly stable, unreacted starting material is the primary failure mode. Monitor the reaction via ¹⁹F NMR. The sharp singlet of the S–F fluorine (typically between +30 to +45 ppm) will quantitatively disappear as the coupling proceeds. A persistent ¹⁹F signal indicates catalyst poisoning (often by adventitious water).

Protocol B: Traceless Deprotection to Primary Sulfamide

Objective: Cleave the tert-butyl group to yield the free primary sulfamide.

• Preparation: Dissolve the purified tert-butyl protected sulfamide in neat Trifluoroacetic Acid (TFA) (0.1 M) at 0 °C.

• Reaction: Warm the solution to room temperature and stir for 2–4 hours.

  • Causality: The high acidity of TFA protonates the tert-butyl group, promoting its departure as a highly stable tert-butyl cation. This cation rapidly eliminates a proton to form isobutylene gas, driving the reaction forward via Le Chatelier's principle[6].

• Self-Validation Checkpoint (Visual & MS): This step is macroscopically self-validating. The elimination of isobutylene generates continuous effervescence (bubbling) in the reaction mixture. The cessation of gas evolution serves as a visual indicator that deprotection is complete. Confirm via LC-MS by monitoring for the exact mass shift of -56 Da (loss of isobutylene).

• Workup: Remove TFA under reduced pressure and co-evaporate with toluene to yield the pure primary sulfamide.

References

• 3

• 5 3.2 4.7 5.4 6.6

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Thieme E-Books & E-Journals - [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]

Efficacy of N-tert-butylsulfamoyl Fluoride in Covalent Inhibitor Design

This guide provides an in-depth technical analysis of N-tert-butylsulfamoyl fluoride (TBSF) as a covalent warhead in inhibitor design. It contrasts TBSF with established electrophiles like sulfonyl fluorides and acrylamides, focusing on stability, selectivity, and experimental validation.

Executive Summary: The SuFEx Revolution

The renaissance of covalent inhibition has moved beyond cysteine-targeting acrylamides to "SuFExable" (Sulfur-Fluoride Exchange) warheads targeting Tyr, Lys, His, and Ser. Among these, N-tert-butylsulfamoyl fluoride (TBSF) has emerged as a "Goldilocks" electrophile.

Unlike highly reactive sulfonyl fluorides (

), which often suffer from rapid hydrolysis and off-target labeling, the N-substituted sulfamoyl fluoride motif ( ) offers tunable reactivity. The tert-butyl group, in particular, provides critical steric bulk and inductive electron donation, dampening the electrophilicity of the sulfur center. This ensures that covalent bond formation is driven strictly by proximity effects within the binding pocket, rather than intrinsic chemical reactivity, significantly enhancing selectivity.

Mechanistic Profiling: TBSF vs. Alternatives

Chemical Architecture

The TBSF warhead consists of a sulfonimidoyl core where the nitrogen is substituted with a tert-butyl group.

• Structure:

• Mechanism: Nucleophilic substitution at the S(VI) center. The fluoride ion is a stable leaving group, but the high energy barrier of the S-F bond prevents non-specific reaction with water (hydrolysis).

• Activation: Reaction requires a specific geometry where a nucleophile (e.g., Tyr-OH, Lys-NH2) is positioned to attack the sulfur, often assisted by a nearby general base (e.g., His) in the protein pocket.

Comparative Performance Matrix

The following table contrasts TBSF with standard covalent warheads.

Feature	Sulfonyl Fluoride (SF)	Acrylamide	Fluorosulfate	N-t-Butylsulfamoyl Fluoride (TBSF)
Structure
Primary Residues	Tyr, Lys, His, Ser, Cys	Cys (exclusively)	Tyr, Lys, His	Tyr, Lys (High Specificity)
Intrinsic Reactivity	High (Prone to hydrolysis)	Moderate to High	Low	Very Low (Latent)
Stability ( , pH 7.4)	Hours to Days	Hours	Days	Weeks (Highly Stable)
Selectivity Driver	Chemical Reactivity	Soft Nucleophile Preference	Proximity	Strict Proximity + Steric Fit
Metabolic Liability	Rapid Hydrolysis	Glutathione Conjugation	Stable	High Stability

The "Steric Shield" Effect

The tert-butyl group in TBSF serves two critical functions:

• Steric Hindrance: It physically blocks the approach of bulk solvent (water) to the sulfur center, preventing hydrolysis.

• Electronic Deactivation: The electron-donating alkyl group stabilizes the S-N bond, making the sulfur less electropositive compared to aryl sulfonyl fluorides. This raises the activation energy for nucleophilic attack, ensuring reaction occurs only when the inhibitor is tightly bound (high local concentration).

Experimental Validation Protocols

To validate TBSF efficacy, researchers must demonstrate both target engagement and selectivity . The following protocols outline the synthesis and chemoproteomic profiling of TBSF probes.

Protocol: Synthesis of TBSF Warheads

Objective: Install the sulfamoyl fluoride motif onto a secondary amine scaffold.[1]

Reagents:

• Amine substrate (

  )

• Sulfuryl Fluoride (

  ) gas OR AISF (Solid surrogate)

• Base: DBU or BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine)[2][3]

Step-by-Step Methodology:

• Preparation: Dissolve the secondary amine (

  equiv) in anhydrous DCM ( M).

• Activation: Add BTMG (

  equiv) to the solution.[2]

• Fluorosulfurylation:

  • Option A (Gas): Bubble

    gas through the solution for 5-10 mins at RT.

  • Option B (Solid AISF): Add AISF reagent (

    equiv) and stir at RT for 2 hours.

• Monitoring: Monitor conversion by LC-MS. The product will show a characteristic mass shift (+

  Da for ).

• Workup: Dilute with EtOAc, wash with 0.1 M HCl (to remove base), dry over

  , and concentrate. TBSF derivatives are typically stable enough for silica gel chromatography.

Protocol: Activity-Based Protein Profiling (ABPP)

Objective: Confirm covalent modification of the target and assess off-target labeling.

Workflow:

• Probe Incubation: Incubate cell lysate or purified protein with the TBSF-alkyne probe (

  ) for 1–4 hours at 37°C.

• Click Chemistry: Add CuAAC reagents:

  • Azide-Rhodamine (for gel) or Azide-Biotin (for MS).

  • CuSO4 (

    mM), TCEP ( mM), TBTA ( ).

  • Incubate for 1 hour at RT.

• Analysis:

  • Gel: SDS-PAGE followed by fluorescence scanning. A specific band indicates labeling; competition with excess non-alkyne inhibitor confirms specificity.

  • Mass Spec: Streptavidin enrichment, tryptic digestion, and LC-MS/MS analysis. Look for the specific mass increment on Tyr/Lys residues.

Visualization of Mechanisms & Workflows

Figure 1: Mechanism of TBSF Activation

The diagram below illustrates how the tert-butyl group stabilizes the warhead until specific binding allows a nucleophile (Tyr-OH) to displace the fluoride.

Caption: The TBSF warhead remains inert to solvent (hydrolysis) due to the steric bulk of the tert-butyl group. Covalent bond formation occurs only upon specific binding, where the target nucleophile is forced into proximity with the sulfur center.

Figure 2: Validation Workflow (ABPP)

This flowchart guides the researcher through the validation process, from probe synthesis to target identification.

Caption: Step-by-step workflow for validating TBSF-based covalent inhibitors using Activity-Based Protein Profiling (ABPP).

References

• Sharpless, K. B., et al. (2014).[4][5] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery: Identifying Mechanisms of Action for SuFEx-Based Covalent Inhibitors." Cell Chemical Biology. Link

• Jones, L. H., et al. (2017). "Sulfonyl Fluorides as Privileged Warheads in Chemical Biology." Chemical Science. Link

• Barrow, A. S., & Moses, J. E. (2020). "The Growing Applications of SuFEx Click Chemistry." Chemical Society Reviews. Link

• BenchChem Technical Guides. (2025). "A Technical Guide to Substituted Sulfamoyl Fluorides: Properties and Synthesis." Link

Sources

• 1. opal.latrobe.edu.au [opal.latrobe.edu.au]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Publish Comparison Guide: Characterization of N-tert-Butylsulfamoyl Fluoride Reaction Products by 19F NMR

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Scientific Context

In modern chemical biology and drug discovery, N-tert-butylsulfamoyl fluoride serves as a highly versatile building block. Its unique reactivity profile allows it to act either as a stable precursor for N-functionalization or as a highly selective electrophilic hub in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [1]. Characterizing the reaction products of this compound presents a unique analytical challenge: researchers must definitively distinguish between reactions that retain the sulfur-fluorine (S-F) bond (e.g., N-alkylation) and those that cleave it (e.g., nucleophilic SuFEx to form sulfamides or sulfamates) [2][3].

Comparative Analysis: 19F NMR vs. Alternative Techniques

To select the optimal analytical tool, one must understand the physical causality of the measurement. The fluorine nucleus (19F) possesses a 100% natural abundance, a spin of 1/2, and a gyromagnetic ratio nearly as high as a proton. This grants 19F NMR exceptional sensitivity. More importantly, the 19F chemical shift range spans over 300 ppm, making it exquisitely sensitive to minute changes in the electronic environment of the sulfur center [1].

Table 1: Performance Comparison of Analytical Techniques

Analytical Technique	Sensitivity to S-F Bond Status	Background Interference	Quantitative Accuracy (qNMR)	Structural Elucidation Capability
19F NMR (Recommended)	Exceptional: Direct observation of S-F retention vs. cleavage.	Zero: No endogenous fluorine in biological/complex matrices.	High: Absolute quantification using internal standards.	High: Chemical shifts definitively identify the local electronic environment.
LC-MS	Moderate: Relies on fragmentation patterns; S-F loss can occur in the source.	High: Matrix suppression and isobaric interferences are common.	Moderate: Requires standard curves and assumes equal ionization efficiency.	Low: Cannot easily distinguish positional isomers without extensive MS/MS.
1H / 13C NMR	Indirect: Infers S-F status via scalar coupling ( or ).	High: Severe signal overlap from solvents, tert-butyl groups, and matrices.	High: Excellent for overall purity, but poor for specific S-F tracking.	Moderate: Useful for confirming the organic framework, but blind to the halogen.

The Verdict: 19F NMR is superior because it acts as a binary switch for SuFEx reactions. If the SuFEx click reaction is successful, the distinct sulfamoyl fluoride signal (+50 ppm) disappears, and a free fluoride/HF signal (-150 ppm) emerges. Conversely, if the molecule undergoes N-derivatization, the signal simply shifts, proving the S-F bond remains intact.

Reaction Pathways & Analytical Workflow

The following diagram illustrates the logical relationship between the chemical pathways of N-tert-butylsulfamoyl fluoride and their corresponding 19F NMR readouts.

Fig 1. 19F NMR tracking of N-tert-butylsulfamoyl fluoride reaction pathways.

Experimental Protocol: A Self-Validating qNMR System

To ensure trustworthiness, an experimental protocol must be self-validating. Relying solely on raw integration can lead to errors due to differential relaxation times (

) of fluorine nuclei. The following protocol utilizes Quantitative NMR (qNMR) with an internal standard to guarantee absolute accuracy when calculating reaction yields or product ratios [4].

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standard Selection

• Causality: You must select an internal standard whose 19F signal does not overlap with the starting material or expected products. α,α,α-Trifluorotoluene is ideal as its signal appears at approximately -63.0 ppm.

• Action: Accurately weigh 10.0 mg of the crude reaction product containing the N-tert-butylsulfamoyl fluoride derivative. Add exactly 2.0 mg of α,α,α-trifluorotoluene (internal standard).

• Solvation: Dissolve the mixture in 0.6 mL of CDCl

  (or DMSO- for highly polar sulfamides) and transfer to a standard 5 mm NMR tube.

Step 2: NMR Spectrometer Configuration

• Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer equipped with a fluorine-capable probe.

• Tuning & Matching: Tune the probe specifically to the 19F frequency (~376 MHz on a 400 MHz console) to maximize the signal-to-noise ratio.

Step 3: Parameter Optimization for Quantitative Acquisition

• Relaxation Delay (

  ): Set to at least 15 seconds. Causality: Fluorine nuclei in small molecules often exhibit long longitudinal relaxation times ( ). If is too short, the signals will not fully relax between pulses, leading to artificially low integrations and invalid yield calculations.

• Pulse Angle: Use a 30° or 90° excitation pulse, ensuring consistency across all comparative runs.

• Scans (NS): Acquire a minimum of 64 scans to ensure a high signal-to-noise ratio, particularly for detecting trace unreacted starting material.

• Decoupling: Acquire the spectrum with

  H decoupling (e.g., inverse gated decoupling) to collapse any multiplets into sharp singlets, simplifying integration.

Step 4: Data Processing & Yield Calculation

• Action: Apply a line broadening factor (LB = 0.3 Hz) and perform a Fourier transform. Phase and baseline correct the spectrum manually.

• Validation: Integrate the internal standard peak (-63.0 ppm) and set its value to 3.00 (representing the 3 fluorine atoms of the CF

  group). Integrate the product peaks to determine absolute molar ratios.

Data Interpretation & Quantitative Metrics

The chemical shift (

) in 19F NMR is dictated by the shielding or deshielding effects of the substituents attached to the nitrogen atom. When N-tert-butylsulfamoyl fluoride undergoes N-alkylation, the addition of an electron-donating alkyl group increases electron density around the sulfur, typically shielding the fluorine nucleus and shifting the signal upfield (towards lower ppm values).

Table 2: Expected 19F NMR Chemical Shifts for Reaction Monitoring

Chemical Species	Structural Feature	Expected 19F Shift ( , ppm)	Diagnostic Value
N-tert-butylsulfamoyl fluoride	R-NH-SO F	+50.0 to +55.0	Baseline reference for starting material.
N,N-disubstituted sulfamoyl fluoride	R N-SO F	+40.0 to +45.0	Confirms N-functionalization; proves F is retained.
Internal Standard	α,α,α-trifluorotoluene	-63.0	Self-validating qNMR reference point.
Free Fluoride Ion	F / HF	-110.0 to -160.0	Confirms successful SuFEx click cleavage.

Note: Exact shifts will vary slightly depending on the solvent (CDCl

vs. DMSO- ) and the specific nature of the N-alkyl substituent.

By leveraging this 19F NMR framework, researchers can bypass the ambiguities of mass spectrometry and proton overlap, achieving absolute certainty in the characterization of their sulfamoyl fluoride reaction products.

References

• Homer, J. A., et al. "Modular synthesis of functional libraries by accelerated SuFEx click chemistry." Chemical Science, Royal Society of Chemistry, 2024, 15(11), 3879-3892. Available at:[Link]

• ChemRxiv. "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates and Sulfonamides from S(VI) Fluorides." ChemRxiv Preprint, 2022. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]

Comparative analysis of N-tert-butylsulfamoyl fluoride derivatives

Content Type: Technical Comparison & Application Guide Audience: Medicinal Chemists, Chemical Biologists, and Process Chemists Focus: Stability, Reactivity, and Synthetic Utility in SuFEx Click Chemistry[1][2][3]

Executive Summary: The Strategic Role of Steric Bulk in SuFEx

In the expanding toolkit of Sulfur-Fluoride Exchange (SuFEx) chemistry, N-tert-butylsulfamoyl fluoride represents a critical intersection between stability and latent reactivity. While disubstituted sulfamoyl fluorides (

) are renowned for their extreme stability (often requiring activation by silicon or calcium), monosubstituted derivatives like N-tert-butylsulfamoyl fluoride ( ) offer a unique "switchable" electrophilicity due to the presence of the acidic N-H proton.

This guide analyzes the performance of N-tert-butylsulfamoyl fluoride derivatives, contrasting them with standard sulfuryl fluoride (

) gas-derived products and solid reagent alternatives. We focus on the "Azasulfene Challenge" —the tendency of primary sulfamoyl fluorides to eliminate HF and dimerize—and how the tert-butyl group, combined with modern solid reagents, mitigates this issue to unlock new chemical space.

Technical Profile & Mechanism of Action

The Core Structure

N-tert-butylsulfamoyl fluoride consists of a sulfonyl fluoride core attached to a bulky tert-butyl amine.

• Formula:

• Key Feature: The bulky tert-butyl group provides steric shielding to the sulfur center, while the N-H bond remains a handle for base-mediated activation (via azasulfene formation) or H-bond directing effects in protein binding.

The "Azasulfene" Instability Mechanism

Unlike their disubstituted counterparts, monosubstituted sulfamoyl fluorides are prone to a degradation pathway known as the Azasulfene Elimination .

• Deprotonation: A base removes the acidic N-H proton.

• Elimination: Fluoride is ejected, forming a highly reactive Azasulfene intermediate (

  ).

• Dimerization: The azasulfene reacts rapidly with remaining amine starting material to form a symmetric sulfamide (

  ), destroying the desired fluoride reagent.

Why N-tert-Butyl matters: The steric bulk of the tert-butyl group retards the nucleophilic attack on the sulfur center, offering a kinetic barrier that improves isolation yields compared to linear alkyl derivatives (e.g., n-butyl or ethyl).

Comparative Analysis: Reagent Performance

The following table compares N-tert-butylsulfamoyl fluoride (as a product/reagent) against alternative SuFEx hubs and derivatives.

Table 1: Comparative Performance Matrix

Feature	N-tert-Butylsulfamoyl Fluoride ( )	Disubstituted Sulfamoyl Fluoride ( )	Aryl Sulfonyl Fluoride ( )	Sulfuryl Fluoride Gas ( )
Class	Monosubstituted SuFEx Hub	Disubstituted SuFEx Hub	C-linked Electrophile	Gaseous Precursor
Stability (pH 7)	High (Steric protection)	Extreme (Kinetically inert)	Variable (Electronic dependent)	Low (Hydrolyzes slowly)
Stability (Basic)	Low to Moderate (Forms Azasulfene)	High (No acidic proton)	Moderate (Hydrolysis risk)	N/A (Reacts immediately)
Reactivity Mode	Switchable (Base-activated elimination)	Latent (Req.[3][4] Si/Ca activation)	Direct Nucleophilic Substitution	Non-selective promiscuity
H-Bond Donor	Yes (NH group)	No	No	No
Primary Risk	Dimerization to Sulfamide	Low reactivity (requires catalyst)	Off-target protein labeling	Inhalation Toxicity / Handling
Synthesis Route	Best via Solid Reagents (SuFExIT)	Gas ( ) or Solid Reagents	Fluorination of Sulfonyl Chlorides	Industrial production

Experimental Protocols

Synthesis of N-tert-Butylsulfamoyl Fluoride

Avoid using

gas for this synthesis if possible.[5] The gas method often leads to high rates of symmetric sulfamide byproduct due to local concentration effects.

Recommended Method: Solid Reagent (SuFExIT) Approach This protocol uses 1-(Fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium triflate (SuFExIT) or AISF to transfer the

group cleanly.[4]

Reagents:

• tert-Butylamine (1.0 equiv)

• SuFExIT (1.2 equiv)

• Triethylamine (

  , 2.0 equiv)

• Acetonitrile (MeCN) or Dichloromethane (DCM)

Step-by-Step Protocol:

• Preparation: Dissolve tert-butylamine (1.0 mmol) in DCM (5 mL) in a round-bottom flask.

• Addition: Add SuFExIT (1.2 mmol) in one portion. The reaction is initially heterogeneous.

• Activation: Add

  (2.0 mmol) dropwise at 0°C. Crucial: Low temperature prevents rapid azasulfene formation.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) for 2 hours. Monitor by TLC or LC-MS.[6]

  • Checkpoint: Look for the disappearance of the amine and the appearance of the sulfamoyl fluoride peak (distinctive

    NMR signal around +35 to +40 ppm).

• Workup: Dilute with

  , wash with 0.1 M HCl (to remove imidazole byproduct and excess amine), then Brine.

• Purification: Dry over

  and concentrate. Note: Monosubstituted sulfamoyl fluorides can degrade on silica gel. If purification is needed, use neutral alumina or rapid flash chromatography with 1% .

Application: Covalent Protein Modification (Tyrosine Targeting)

N-tert-butylsulfamoyl fluoride derivatives can serve as "warheads" for covalent inhibition, targeting Tyrosine or Lysine residues.

Protocol:

• Incubation: Incubate Protein (

  ) with N-tert-butylsulfamoyl fluoride probe ( ) in PBS (pH 7.4).

• Trigger: Unlike aryl sulfonyl fluorides, this reagent may require a "helper" base or specific local environment to react.

• Readout: Analyze by Intact Protein Mass Spectrometry. A mass shift of +135 Da (corresponding to

  ) indicates successful labeling.

Mechanistic Visualization

The following diagram illustrates the divergent pathways: the stable formation of the desired reagent using Solid Hubs versus the destructive "Azasulfene Cycle" common with gas reagents.

Figure 1: Reaction pathways for N-tert-butylsulfamoyl fluoride. The red path highlights the instability (Azasulfene formation) prevalent with gas reagents; the green path shows the controlled synthesis via solid reagents.

Critical Analysis & Troubleshooting

The "Symmetric Sulfamide" Trap

If your analysis (LC-MS) shows a mass corresponding to [M+H] = 223 (for tert-butyl) instead of the expected fluoride, you have formed the symmetric sulfamide (

).

• Cause: Excess amine acting as a base, or reaction temperature too high during the initial activation.

• Solution: Switch to AISF or SuFExIT (Solid reagents).[4] These reagents release the

  group via a mechanism that does not generate free fluoride as rapidly as , keeping the pH lower and preventing the elimination cascade.

Storage and Stability

• Hydrolysis: N-tert-butylsulfamoyl fluoride is surprisingly stable to water at neutral pH.

• Shelf-Life: Store in polypropylene containers (glass can release basic silicates that trigger degradation) at -20°C.

• Reactivity Check: Verify integrity via

  NMR. A clean singlet at ~+35 ppm indicates active reagent. A shift to -150 ppm (free fluoride) or disappearance indicates decomposition.

References

• Sulfur Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. (2014).[1][3][4][7] The foundational text defining SuFEx and the stability profiles of sulfamoyl fluorides.

• AISF: A Solid Alternative to Sulfuryl Fluoride Gas. Sigma-Aldrich Technical Guides. Describes the use of solid reagents to avoid symmetric sulfamide formation in primary amines.

• Novel Approaches to Access Arylfluorosulfates and Sulfamoyl Fluorides. Curr. Protoc. Chem. Biol. (2019). Provides detailed protocols for high-throughput synthesis of SuFEx libraries.

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation. Org. Lett. (2024).[7][8] Recent advancements in cost-effective solid SuFEx reagents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. AISF: A Solid Alternative to Sulfuryl Fluoride Gas [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 8. Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent - PMC [pmc.ncbi.nlm.nih.gov]

Cross-reactivity studies of N-tert-butylsulfamoyl fluoride probes

Title: The Discerning Electrophile: A Comparative Guide to Cross-Reactivity in N-tert-Butylsulfamoyl Fluoride Probes

Executive Summary Covalent chemical probes are indispensable for target identification, activity-based protein profiling (ABPP), and the development of targeted covalent inhibitors. While cysteine-reactive chloroacetamides and acrylamides dominate the landscape, the expansion into "beyond-cysteine" targeting requires warheads that balance sufficient electrophilicity with stringent selectivity. This guide objectively evaluates the performance of N-tert-butylsulfamoyl fluoride probes, comparing their cross-reactivity profiles against traditional sulfur(VI) fluorides (sulfonyl fluorides and fluorosulfates) and other electrophiles.

Mechanistic Rationale: The SuFEx Paradigm and Steric Tuning

Sulfur(VI) Fluoride Exchange (SuFEx) chemistry relies on the unique stability of the S-F bond, which remains inert to most biological nucleophiles until activated by a specific protein microenvironment[1]. This proximity-driven activation typically requires a hydrogen-bond donor to stabilize the departing fluoride ion and a general base to activate the attacking nucleophile (e.g., Lys, Tyr, His, or Ser)[2].

However, unhindered aryl sulfonyl fluorides often exhibit higher baseline reactivity, leading to off-target labeling (cross-reactivity) in complex proteomes[3]. To mitigate this, the N-tert-butylsulfamoyl fluoride warhead introduces significant steric bulk adjacent to the electrophilic sulfur center[4].

• Causality of Steric Shielding: The bulky tert-butyl group physically occludes the S(VI) center from indiscriminate attack by highly exposed, unactivated nucleophiles or water molecules.

• Electronic Dampening: The nitrogen atom in the sulfamoyl core donates electron density into the sulfur center, rendering it less electrophilic than a standard aryl sulfonyl fluoride[5].

Consequently, N-tert-butylsulfamoyl fluorides achieve a highly discerning reactivity profile, engaging only with target sites that provide both perfect geometric alignment and robust microenvironmental activation[6].

Comparative Reactivity and Selectivity Profiles

To select the optimal probe, researchers must weigh the trade-off between target engagement and proteome-wide cross-reactivity. Table 1 synthesizes quantitative and qualitative parameters across common covalent warheads[5][6][7].

Table 1: Comparative Performance of Covalent Warheads

Electrophilic Warhead	Target Residues	Aqueous Stability (t1/2 at pH 7.4)	Relative Cross-Reactivity	Mechanistic Characteristics
Chloroacetamide	Cys, (His)	> 24 hours	High	Rapid Michael addition/SN2; prone to widespread Cys labeling.
Aryl Sulfonyl Fluoride	Tyr, Lys, Ser, His	2 - 10 hours	Moderate to High	Broad "beyond-cysteine" targeting; susceptible to background hydrolysis[3].
Aryl Fluorosulfate	Tyr, Lys, His	> 24 hours	Moderate	Excellent stability; requires strong proximity activation[2].
N-tert-butylsulfamoyl Fluoride	Context-Specific Lys, Tyr	> 48 hours	Low	Steric shielding minimizes off-target adduction; highly dependent on precise binding pocket geometry[4].

Logical Relationship of Warhead Reactivity

The following diagram illustrates the inverse relationship between cross-reactivity and aqueous stability among covalent warheads.

Logical relationship mapping covalent warheads against cross-reactivity and stability.

Experimental Protocols for Cross-Reactivity Profiling

Accurate evaluation of a probe's cross-reactivity requires self-validating experimental systems. The following protocols detail how to assess the performance of N-tert-butylsulfamoyl fluoride probes from the intact protein level down to complex proteomes[7][8].

Protocol A: Intact Protein Mass Spectrometry (Stoichiometry Assessment)

Objective: To determine the labeling stoichiometry and rule out hyper-reactivity (multiple adductions on a single protein) which indicates poor selectivity. Causality: Intact MS provides a macroscopic view of target engagement. If the N-tert-butylsulfamoyl fluoride probe yields a single mass shift (+Probe Mass - HF), it confirms site-specific SuFEx reactivity. Multiple mass shifts indicate indiscriminate labeling[8].

Step-by-Step Methodology:

• Protein Preparation: Dilute the purified recombinant target protein to 5 µM in a volatile, nucleophile-free buffer (e.g., 20 mM Ammonium Acetate, pH 7.4). Avoid Tris or primary amine buffers, which can theoretically compete, though sulfamoyl fluorides are highly resistant.

• Probe Incubation: Add the N-tert-butylsulfamoyl fluoride probe at a 10-fold molar excess (50 µM final concentration). Include a DMSO vehicle control to validate baseline mass.

• Time-Course Reaction: Incubate at 37°C. Draw 10 µL aliquots at 1h, 4h, and 24h to assess reaction kinetics.

• Quenching & Desalting: Quench the reaction by adding formic acid to a final concentration of 1% (v/v). Desalt the samples using C4 ZipTips to remove unreacted probe and buffer salts.

• LC-MS Analysis: Analyze via high-resolution LC-MS (e.g., Q-TOF). Deconvolute the raw spectra using MaxEnt1 or similar algorithms to determine the intact mass of the modified protein.

Protocol B: Competitive Activity-Based Protein Profiling (ABPP)

Objective: To assess proteome-wide selectivity and identify off-target cross-reactivity in a native cellular context[7][8]. Causality: By pre-incubating the proteome with the "cold" (untagged) N-tert-butylsulfamoyl fluoride inhibitor before adding a broad-spectrum "hot" (fluorophore/alkyne-tagged) probe, researchers can map exactly which native proteins are engaged. A highly selective probe will only outcompete the hot probe at the intended target's molecular weight, leaving the rest of the proteome's fluorescent signature undisturbed.

Step-by-Step Methodology:

• Proteome Extraction: Lyse cells (e.g., HEK293T) in PBS using sonication. Clarify by centrifugation (100,000 x g, 45 min) to separate soluble and membrane proteomes. Adjust protein concentration to 2 mg/mL.

• Competitive Pre-incubation: Treat 50 µL aliquots of the proteome with varying concentrations of the N-tert-butylsulfamoyl fluoride probe (e.g., 0.1, 1, 10, 50 µM) or DMSO control for 2 hours at 37°C.

• Broad-Spectrum Labeling: Add a broad-spectrum reactive probe (e.g., a highly reactive fluorosulfate-alkyne or sulfonyl fluoride-alkyne) at 5 µM for 1 hour to label all available unreacted nucleophilic sites.

• Click Chemistry (CuAAC): Append a reporter tag by adding a click mixture: Rhodamine-azide (50 µM), TCEP (1 mM), TBTA (100 µM), and CuSO4 (1 mM). React for 1 hour at room temperature[7].

• Resolution & Visualization: Quench with SDS loading buffer, boil, and resolve proteins via SDS-PAGE. Visualize in-gel fluorescence.

• Data Interpretation: Loss of a fluorescent band in the probe-treated lanes compared to the DMSO control indicates target engagement. The absence of other attenuated bands confirms low cross-reactivity.

Visualization of the ABPP Workflow

Step-by-step competitive Activity-Based Protein Profiling (ABPP) workflow.

Conclusion

The N-tert-butylsulfamoyl fluoride warhead represents a sophisticated evolution in covalent chemical biology. By leveraging steric hindrance to suppress the intrinsic electrophilicity of the S(VI)-F bond, these probes exhibit remarkable aqueous stability and minimal proteome-wide cross-reactivity compared to traditional sulfonyl fluorides[3][6]. When validated through rigorous intact mass spectrometry and competitive ABPP workflows, N-tert-butylsulfamoyl fluorides offer a highly reliable mechanism for interrogating "beyond-cysteine" targets with surgical precision.

References

• BenchChem. "The Discerning Probe: A Comparative Guide to Sulfuramidous Fluoride Analogs in Covalent Labeling".6

• BenchChem. "A Researcher's Guide to Validating Target Engagement of Sulfamoyl Fluoride Probes". 8

• PMC (National Institutes of Health). "The Application of Fluorine-Containing Reagents in Structural Proteomics". 2

• ChemRxiv. "Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome". 5

• RSC Publishing. "Sulfonyl fluorides as privileged warheads in chemical biology". 3

• ResearchGate. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry". 1

• BenchChem. "Sulfamoyl Fluoride|14986-54-0". 4

• BenchChem. "A Comparative Guide to LC-MS/MS Methods for Identifying Sulfamoyl Fluoride Modification Sites". 7

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Application of Fluorine-Containing Reagents in Structural Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 4. Sulfamoyl Fluoride|14986-54-0|Reagent [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Quenching of N-tert-Butylsulfamoyl Fluoride

Chemical Profile & Operational Context

N-tert-butylsulfamoyl fluoride (CAS: 1936658-04-6) is a highly versatile, bench-stable electrophile utilized extensively in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry 1. As a solid or liquid alternative to gaseous sulfuryl fluoride (

), it provides researchers with a tractable means to synthesize complex sulfamides and sulfamates 2. However, the defining feature of SuFEx reagents—the extreme kinetic stability of the S(VI)-F bond—dictates that standard aqueous waste protocols are entirely insufficient for their destruction.

Mechanistic Rationale for Disposal

To safely dispose of N-tert-butylsulfamoyl fluoride, we must understand the causality behind its reactivity. The S(VI)-F bond is exceptionally resistant to hydrolysis under neutral or acidic conditions, as well as to thermolysis and reduction 1. Simply discarding the unreacted reagent into standard organic waste streams risks long-term environmental persistence and the delayed, uncontrolled release of hydrofluoric acid (HF) if the waste stream later becomes basic.

Disposal requires exploiting the molecule's specific vulnerability: hydroxide-promoted nucleophilic attack . By subjecting the reagent to a strong base in a mixed-solvent system, the S-F bond undergoes targeted, irreversible hydrolysis. This yields the benign tert-butylsulfamate salt and free fluoride ions (

) 3. To prevent halogen contamination in effluent streams, the resulting fluoride is subsequently sequestered using calcium chloride to precipitate insoluble calcium fluoride ( ).

Disposal Workflow Visualization

Workflow for the base-promoted hydrolysis and fluoride sequestration of N-tert-butylsulfamoyl fluoride.

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system . It does not rely on assumptions of reaction completion; rather, it mandates analytical verification to ensure the complete destruction of the reactive S-F bond before waste transfer.

Phase 1: Preparation and Safety Profiling

• Environmental Control: Conduct all operations in a certified, properly ventilated chemical fume hood.

• PPE Requirements: Don double-layered nitrile gloves, safety goggles, and a flame-resistant lab coat. Keep calcium gluconate gel readily available as a standard precaution against fluoride exposure.

• Vessel Selection: Transfer the N-tert-butylsulfamoyl fluoride waste into a chemically compatible reaction vessel (e.g., HDPE or heavy-walled borosilicate glass) equipped with a PTFE-coated magnetic stir bar.

Phase 2: Base Hydrolysis (Quenching)

• Solvent Solubilization: Dissolve the reagent in a water-miscible organic solvent to eliminate biphasic barriers and ensure homogeneous kinetics. Methanol (MeOH) or Tetrahydrofuran (THF) is required.

• Base Preparation: Prepare a 2.0 M aqueous solution of Sodium Hydroxide (NaOH).

• Controlled Addition: While stirring the organic solution vigorously at ambient temperature, add the 2.0 M NaOH solution dropwise. The reaction is mildly exothermic; if quenching bulk quantities (>10 grams), utilize an external ice-water bath to maintain the temperature below 30°C.

• Incubation: Allow the mixture to stir continuously for a minimum of 2 to 4 hours.

Phase 3: Analytical Verification (Self-Validation)

• pH Monitoring: Verify that the solution pH remains strictly > 10. A drop in pH indicates the base has been consumed by the hydrolysis of the S-F bond and ambient

  . If pH < 10, add additional NaOH and resume stirring.

• Spectroscopic Confirmation: Extract a 0.1 mL aliquot, neutralize it, and analyze via

  NMR. Complete quenching is confirmed by the total disappearance of the characteristic S(VI)-F signal (typically +30 to +60 ppm) and the emergence of a sharp singlet corresponding to free aqueous fluoride (approx. -119 ppm).

Phase 4: Fluoride Sequestration and Final Disposal

• Precipitation: To the verified, fully hydrolyzed mixture, slowly add a 1.0 M aqueous solution of Calcium Chloride (

  ).

• Maturation: Stir for 30 minutes. A fine, dense white precipitate of Calcium Fluoride (

  ) will form as the free fluoride is sequestered.

• Filtration and Segregation:

  • Filter the suspension through a Celite pad or standard filter paper.

  • Solid Waste: Transfer the

    filter cake and residual sulfamate salts to a solid hazardous waste container designated for high-temperature incineration.

  • Aqueous Waste: Neutralize the filtrate to pH 7–8 using dilute Hydrochloric Acid (HCl). Dispose of this liquid in the aqueous halogenated waste stream in accordance with local EHS regulations.

Quantitative Operational Data

Parameter	Specification	Mechanistic Purpose
Reagent Concentration	10 mL solvent / 1 g reagent	Ensures complete solvation prior to hydrolysis, preventing unreacted solid encapsulation.
Base Equivalents	3.0 eq NaOH	Drives irreversible nucleophilic cleavage of the sterically hindered S(VI)-F bond.
Reaction Temperature	20–25 °C (Ambient)	Prevents thermal runaway and solvent boil-off while maintaining optimal reaction kinetics.
Reaction Time	2–4 Hours	Guarantees complete consumption of the sulfamoyl fluoride.
Calcium Equivalents	1.5 eq	Drives complete precipitation of ( ), trapping free fluoride.

References

• Dong, J., Krasnova, L., Finn, M.G., & Sharpless, K.B. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.
• "The Certainty of a Few Good Reactions.
• "Advancing Protein Therapeutics through Proximity-Induced Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Certainty of a Few Good Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancing Protein Therapeutics through Proximity-Induced Chemistry - PMC [pmc.ncbi.nlm.nih.gov]